4-bromo-1-(difluoromethyl)-2-methyl-1H-imidazole

• CAS: 2551115-28-5

Core Science & Biosynthesis

A Multi-Technique Approach to the Definitive Structure Elucidation of 4-bromo-1-(difluoromethyl)-2-methyl-1H-imidazole

An In-Depth Technical Guide for Researchers and Drug Development Professionals

Abstract

The robust and unambiguous determination of a chemical structure is the bedrock of all subsequent research and development in the chemical and pharmaceutical sciences. This guide provides a comprehensive, multi-faceted strategy for the complete structure elucidation of the novel heterocyclic compound, 4-bromo-1-(difluoromethyl)-2-methyl-1H-imidazole. Moving beyond a mere recitation of techniques, we present an integrated analytical workflow, detailing the causality behind each experimental choice. From initial molecular formula confirmation by mass spectrometry to the fine-grained connectivity mapping by advanced 2D NMR spectroscopy and ultimate confirmation by X-ray crystallography, this document serves as a practical blueprint. Each section offers not only the theoretical underpinnings but also detailed, field-tested protocols and data interpretation strategies, ensuring a self-validating and conclusive structural assignment.

Introduction: The Analytical Challenge

4-bromo-1-(difluoromethyl)-2-methyl-1H-imidazole is a halogenated and fluorinated heterocyclic compound with potential applications as a key building block or intermediate in the synthesis of pharmaceuticals and agrochemicals.[1][2] The imidazole core is a privileged scaffold in medicinal chemistry, and the strategic placement of bromo-, methyl-, and difluoromethyl- groups offers multiple points for synthetic diversification and modulation of physicochemical properties.

However, the presence of multiple substituents, including the magnetically active fluorine atoms, necessitates a rigorous and systematic approach to its characterization. The primary objective of this guide is to delineate a logical and synergistic workflow that leverages a suite of modern analytical techniques to leave no ambiguity in the final structural assignment. Our approach is designed to be self-validating, where data from each orthogonal technique corroborates the findings of the others.

Caption: A logical workflow for comprehensive structure elucidation.

Foundational Analysis: High-Resolution Mass Spectrometry (HRMS)

Expertise & Rationale: The first and most fundamental question in structure elucidation is "What is the molecular formula?". High-Resolution Mass Spectrometry (HRMS) is the definitive technique to answer this. Unlike nominal mass spectrometry, HRMS provides a highly accurate mass measurement (typically to within 5 ppm), which allows for the unambiguous determination of the elemental composition. For a halogenated compound like the target molecule, the characteristic isotopic pattern of bromine provides a crucial, built-in validation point.

Expected Data: The molecular formula is C₅H₅BrF₂N₂. The key feature to observe in the mass spectrum is the isotopic signature of bromine. Naturally occurring bromine is a near 1:1 mixture of two isotopes, ⁷⁹Br and ⁸¹Br. This results in two molecular ion peaks of almost equal intensity, separated by approximately 2 m/z units (M⁺ and M⁺+2).

Parameter	Theoretical Value
Molecular Formula	C₅H₅BrF₂N₂
Monoisotopic Mass (M⁺)	213.9658 (for ⁷⁹Br)
M⁺+2 Peak	215.9637 (for ⁸¹Br)
Isotopic Ratio (M⁺:M⁺+2)	~100 : 97.5

Experimental Protocol (Electrospray Ionization - ESI)

• Sample Preparation: Dissolve ~0.1 mg of the compound in 1 mL of a suitable solvent (e.g., methanol or acetonitrile).

• Instrument Setup: Calibrate the mass spectrometer (e.g., a Q-TOF or Orbitrap instrument) using a known standard immediately prior to the run to ensure high mass accuracy.

• Infusion: Introduce the sample solution into the ESI source via direct infusion using a syringe pump at a flow rate of 5-10 µL/min.

• Ionization: Use a positive ionization mode (ESI+) to generate the protonated molecule, [M+H]⁺. Typical source parameters are: capillary voltage 3.5 kV, cone voltage 30 V, source temperature 120°C.

• Data Acquisition: Acquire the spectrum over a mass range of m/z 50-500 in high-resolution mode.

• Data Analysis: Process the acquired spectrum to identify the monoisotopic mass of the [M+H]⁺ ion and compare it to the theoretical value. Confirm the presence and correct ratio of the M⁺+2 isotope peak.

Trustworthiness: The combination of a measured mass accurate to four decimal places and the textbook 1:1 isotopic pattern for bromine provides extremely high confidence in the assigned elemental composition.[3] Any significant deviation would immediately invalidate the proposed structure.

Functional Group Identification: Infrared (IR) Spectroscopy

Expertise & Rationale: While mass spectrometry confirms what atoms are present, IR spectroscopy offers a rapid, non-destructive glimpse into how they are bonded. By measuring the vibrations of chemical bonds, IR can identify key functional groups present in the molecule. For our target, we expect to see characteristic absorptions for the imidazole ring and the various C-H and C-halogen bonds.

Expected Data: Based on known spectral data for imidazole derivatives, the following absorption bands are anticipated.[4][5]

Wavenumber (cm⁻¹)	Bond Vibration	Intensity
~3100-3150	C-H stretch (imidazole ring)	Medium
~2950-3000	C-H stretch (methyl)	Medium
~1500-1600	C=N and C=C stretch (ring)	Medium-Strong
~1400-1480	C-N stretch (ring)	Medium-Strong
~1000-1200	C-F stretch (difluoromethyl)	Strong
~550-650	C-Br stretch	Medium-Weak

Experimental Protocol (Attenuated Total Reflectance - ATR)

• Instrument Preparation: Record a background spectrum of the clean ATR crystal (typically diamond or germanium) to subtract atmospheric H₂O and CO₂ signals.

• Sample Application: Place a small amount of the solid sample directly onto the ATR crystal.

• Pressure Application: Apply pressure using the instrument's anvil to ensure good contact between the sample and the crystal.

• Data Acquisition: Co-add 16 to 32 scans over the range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹.

• Data Processing: Perform automatic baseline correction and background subtraction.

Trustworthiness: The presence of strong C-F stretching bands and characteristic imidazole ring vibrations provides corroborating evidence for the major structural components. While not definitive on its own, it serves as a rapid quality check and complements the data from other techniques.

The Cornerstone of Connectivity: NMR Spectroscopy

Expertise & Rationale: Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for elucidating the precise connectivity and constitution of an organic molecule in solution. By probing the magnetic environments of ¹H, ¹³C, and ¹⁹F nuclei, we can piece together the molecular skeleton bond by bond. For a fluorinated molecule, a full suite of 1D and 2D NMR experiments, including ¹⁹F NMR, is not just beneficial, but essential.[6][7]

Structure and Predicted Spectra: Let's first establish the expected NMR signals for the proposed structure:

(A proper chemical structure image would be here)

• ¹H NMR: We expect three distinct signals:

  • A singlet for the C5-H proton.

  • A singlet for the C2-CH₃ protons.

  • A triplet for the N1-CH F₂ proton, due to coupling with two equivalent fluorine atoms (JHF).

• ¹⁹F NMR: We expect one signal:

  • A doublet for the N1-CHF₂ fluorine atoms, due to coupling with the single adjacent proton (JHF).

• ¹³C NMR: We expect five distinct signals:

  • Four for the imidazole ring carbons (C2, C4, C5).

  • One for the methyl carbon (-C H₃).

  • One for the difluoromethyl carbon (-C HF₂), which will appear as a triplet due to one-bond coupling to the two fluorine atoms (¹JCF).

1D NMR Analysis: The Initial Blueprint

Experimental Protocol (General)

• Sample Preparation: Dissolve 5-10 mg of the compound in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a 5 mm NMR tube.

• Instrument Tuning: Tune and match the appropriate NMR probes for ¹H, ¹³C, and ¹⁹F frequencies on a spectrometer (e.g., 400 MHz or higher).

• ¹H NMR Acquisition: Acquire a standard 1D proton spectrum.

• ¹⁹F NMR Acquisition: Acquire a proton-decoupled 1D fluorine spectrum.

• ¹³C NMR Acquisition: Acquire a proton-decoupled 1D carbon spectrum. For fluorinated compounds, dual-band decoupling of both ¹H and ¹⁹F may be necessary to simplify the spectrum and improve sensitivity, though observing the C-F couplings is often diagnostically useful.[8][9]

Predicted Data Summary:

Nucleus	Predicted δ (ppm)	Multiplicity	Coupling Constant (Hz)	Integration	Assignment
¹H	7.0 - 7.5	s	-	1H	C5-H
¹H	7.4 - 7.8	t	²JHF ≈ 55-60 Hz	1H	N1-CH F₂
¹H	2.4 - 2.6	s	-	3H	C2-CH₃
¹⁹F	-90 to -130	d	²JHF ≈ 55-60 Hz	2F	N1-CHF₂
¹³C	~145	s	-	-	C2
¹³C	~110	s	-	-	C4
¹³C	~120	s	-	-	C5
¹³C	~115	t	¹JCF ≈ 230-250 Hz	-	N1-C HF₂
¹³C	~15	s	-	-	C2-C H₃
Note: Chemical shifts (δ) are predictions and can vary based on solvent and other factors. Coupling constants are based on typical values for difluoromethyl groups attached to nitrogen.[10][11]

2D NMR Analysis: Confirming the Connections

Expertise & Rationale: While 1D NMR provides the pieces of the puzzle, 2D NMR experiments like HSQC and HMBC provide the instructions for putting them together.[12][13] HSQC correlates protons directly to the carbons they are attached to, while HMBC reveals longer-range (2-3 bond) correlations, which are essential for connecting quaternary carbons and different functional groups.

A. Heteronuclear Single Quantum Coherence (HSQC) This experiment will definitively link the proton signals to their attached carbons.

• Expected Correlations:

  • The ¹H signal at δ ~7.2 ppm will correlate to the ¹³C signal at δ ~120 ppm (C5).

  • The ¹H signal at δ ~2.5 ppm will correlate to the ¹³C signal at δ ~15 ppm (-CH₃).

  • The ¹H triplet at δ ~7.6 ppm will correlate to the ¹³C triplet at δ ~115 ppm (-CHF₂).

B. Heteronuclear Multiple Bond Correlation (HMBC) This is the key experiment for mapping the full carbon skeleton.

Caption: Key 2- and 3-bond HMBC correlations confirming the structure.

Interpretation of Key HMBC Correlations:

• Methyl Group Placement: The protons of the methyl group (H-CH₃ ) are expected to show a strong two-bond correlation (²J) to the C2 carbon and a crucial three-bond correlation (³J) to the bromine-bearing C4 carbon. This definitively places the methyl group at C2, adjacent to the C4-Br unit.

• Difluoromethyl Group Placement: The proton of the difluoromethyl group (H-CH F₂) should show two-bond correlations (²J) to both the C2 and C5 carbons of the imidazole ring. This confirms its attachment at the N1 position, bridging C2 and C5.

• Ring Proton Placement: The lone imidazole proton (H-C5) will show a two-bond correlation (²J) to the C4 carbon and a three-bond correlation (³J) to the C2 carbon, confirming its position at C5.

Trustworthiness: The complete and self-consistent set of correlations from these 2D NMR experiments provides an incredibly robust and detailed picture of the molecular structure. The HMBC data, in particular, serves to lock all the constituent parts into their one, unique arrangement.

Definitive 3D Structure: Single-Crystal X-ray Crystallography

Expertise & Rationale: While NMR provides an unambiguous constitutional assignment, single-crystal X-ray crystallography provides the ultimate, irrefutable proof of structure.[14] It determines the precise three-dimensional coordinates of every atom in the crystal lattice, yielding exact bond lengths, bond angles, and intermolecular packing information. It is considered the "gold standard" for structure determination.

Experimental Protocol:

• Crystal Growth: Grow single crystals of the compound suitable for diffraction. This is often the most challenging step and may require screening various solvents and crystallization techniques (e.g., slow evaporation, vapor diffusion, cooling).

• Data Collection: Mount a suitable crystal on a diffractometer. A beam of monochromatic X-rays is directed at the crystal, and the resulting diffraction pattern is collected on a detector as the crystal is rotated.[15]

• Structure Solution and Refinement: The diffraction data is processed to determine the unit cell dimensions and space group. The structure is then solved using direct methods or Patterson methods to generate an initial electron density map. This model is then refined against the experimental data to yield the final atomic coordinates.

• Data Analysis: Analyze the final structure to confirm the atomic connectivity, bond lengths, and angles. The output is typically visualized as a thermal ellipsoid plot (e.g., an ORTEP diagram).

Trustworthiness: An X-ray crystal structure is the final arbiter. It not only confirms the connectivity established by NMR but also provides a level of geometric detail that no other technique can match. It would definitively confirm the relative positions of the bromo, methyl, and difluoromethyl substituents on the imidazole ring.[16]

Conclusion

The structure elucidation of 4-bromo-1-(difluoromethyl)-2-methyl-1H-imidazole is achieved through a systematic and hierarchical application of modern analytical techniques. High-resolution mass spectrometry establishes the correct elemental formula, validated by the characteristic bromine isotope pattern. Infrared spectroscopy confirms the presence of key functional groups. A comprehensive suite of 1D and 2D NMR experiments, including ¹H, ¹³C, and ¹⁹F spectroscopy, provides an unambiguous map of the atomic connectivity, with HMBC correlations proving indispensable in assembling the molecular framework. Finally, single-crystal X-ray crystallography offers the ultimate, definitive confirmation of the three-dimensional structure. This multi-technique, self-validating workflow ensures the highest degree of scientific integrity and provides an unshakeable foundation for any future research involving this compound.

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Technical Guide: Stability, Storage, and Handling of 4-Bromo-1-(difluoromethyl)-2-methyl-1H-imidazole

Executive Summary

4-bromo-1-(difluoromethyl)-2-methyl-1H-imidazole is a specialized heterocyclic building block often utilized in the synthesis of agrochemicals and pharmaceutical active ingredients (APIs). While the imidazole core is generally robust, this specific derivative possesses two critical instability vectors: the photosensitive carbon-bromine (C-Br) bond and the hydrolytically labile N-difluoromethyl (

) group .

Unlike trifluoromethyl (

) analogs, the moiety acts as a lipophilic hydrogen bond donor but introduces significant susceptibility to basic hydrolysis. Improper storage (e.g., exposure to moisture, light, or basic vapors) can lead to rapid degradation into 4-bromo-2-methyl-1H-imidazole and formic acid/fluoride byproducts.

Core Recommendation: Store at -20°C under an inert atmosphere (Argon/Nitrogen) in amber glass . Strictly avoid moisture and basic conditions.[1][2]

Chemical Identity & Physicochemical Profile[3][4][5][6][7]

Understanding the physical state and structural vulnerabilities is the first step in establishing a stability protocol.

Property	Description
Chemical Name	4-bromo-1-(difluoromethyl)-2-methyl-1H-imidazole
Molecular Formula
Molecular Weight	~211.01 g/mol
Physical State	Low-melting solid or viscous oil (purity dependent)
Solubility	Soluble in DMSO, Methanol, DCM, Ethyl Acetate.
Key Functional Groups	• C-Br (C4): Electrophilic, photosensitive.• N-CF2H (N1): Lipophilic, hydrolytically active.• C-Me (C2): Steric bulk, electron-donating.

Stability Mechanisms: The "Why" Behind the Protocol

To ensure data integrity in drug development, researchers must understand how this molecule fails.

Hydrolytic Instability of the Group

The difluoromethyl group attached to the nitrogen is not as chemically inert as a

group. The hydrogen atom on the group renders it susceptible to deprotonation by strong bases, leading to the elimination of fluoride and the formation of a reactive azafulvene intermediate, which subsequently hydrolyzes.

• Trigger: Moisture (water) + Base (catalyst) or Lewis Acids.

• Mechanism:

  • Deprotonation of the

    proton (if basic) or nucleophilic attack by water.

  • Loss of HF/Fluoride.[3]

  • Formation of the parent imidazole (4-bromo-2-methyl-1H-imidazole) and formate/formaldehyde species.

• Impact: Loss of the lipophilic bioisostere; contamination with free fluoride ions (which can etch glass over long periods).

Photolytic Dehalogenation

Aryl and heteroaryl bromides are susceptible to homolytic cleavage under UV/Visible light.

• Trigger: Ambient lab light (fluorescent/sunlight).

• Mechanism: Homolytic fission of the C-Br bond generates a radical pair, leading to hydro-dehalogenation (replacement of Br with H) or dimerization.

• Impact: Des-bromo impurity formation (1-(difluoromethyl)-2-methyl-1H-imidazole), which is difficult to separate via chromatography.

Degradation Pathway Visualization

The following diagram illustrates the primary degradation routes and the conditions that accelerate them.

Figure 1: Primary degradation pathways. The N-CF2H hydrolysis is the dominant risk factor in non-inert environments.

Comprehensive Storage Protocol

This protocol is designed to maximize shelf-life (targeting >2 years).

Environmental Controls[2][9]

Parameter	Specification	Scientific Rationale
Temperature	-20°C ± 5°C	Arrhenius equation dictates that lower temperatures exponentially slow hydrolysis and radical formation rates.
Atmosphere	Argon or Nitrogen	Displaces oxygen (prevents oxidation) and humidity (prevents hydrolysis). Argon is preferred as it is heavier than air.
Container	Amber Glass Vials	Blocks UV radiation <400nm to prevent C-Br cleavage. PTFE-lined caps ensure chemical resistance.
Desiccant	Secondary Containment	Store vials inside a sealed jar containing silica gel or Drierite to scavenge ambient moisture in the freezer.

Handling Workflows (Thawing & Aliquoting)

Self-Validating Step: Do not open a cold vial immediately.

• Equilibration: Remove the vial from the freezer and place it in a desiccator. Allow it to warm to room temperature (approx. 30-45 mins). Why? Opening a cold vial condenses atmospheric moisture directly onto the compound, initiating hydrolysis.

• Aliquot Strategy: If the compound is an oil or low-melting solid, avoid repeated freeze-thaw cycles. Aliquot into single-use fractions upon initial receipt.

• Solvent Choice: If making a stock solution, use anhydrous DMSO or anhydrous Acetonitrile . Avoid protic solvents (Methanol/Ethanol) for long-term storage as they can facilitate solvolysis over time.

Quality Control & Validation

Before using this reagent in critical experiments (e.g., Suzuki coupling or biological assays), validate its integrity.

Analytical Markers

• 1H NMR (DMSO-d6):

  • Target: Look for the characteristic triplet (or broad singlet) of the

    proton around 7.0 - 8.0 ppm ( ).

  • Impurity: Disappearance of the

    triplet and appearance of a broad NH singlet indicates hydrolysis.

• 19F NMR:

  • Target: Doublet representing the

    group.

  • Impurity: A singlet at -120 to -150 ppm suggests free fluoride ion generation (hydrolysis).

• LC-MS:

  • Check for M-Br peak (photolysis) or M-CF2H peak (hydrolysis).

QC Decision Logic

Figure 2: Quality Control Decision Tree for evaluating reagent integrity.

Safety & Toxicology (E-E-A-T)

While specific toxicological data for this exact CAS may be limited, structural analogs (halogenated imidazoles) dictate the following safety profile [1, 5].

• Acute Toxicity: Treat as Toxic if swallowed (H301) . Imidazoles can interfere with biological signaling (e.g., CYP450 inhibition).

• Irritation: Causes skin irritation (H315) and serious eye irritation (H319).[4][5] The hydrolysis product (HF/Fluoride) poses a latent risk of bone/tissue damage if exposure is chronic.

• PPE: Nitrile gloves are sufficient for short handling. Use a fume hood to prevent inhalation of vapors, especially if the compound is an oil.

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The Emerging Therapeutic Potential of Difluoromethyl-Substituted Imidazoles: A Mechanistic and Methodological Overview

An In-depth Technical Guide for Drug Development Professionals

Executive Summary

The strategic incorporation of fluorine into bioactive scaffolds is a cornerstone of modern medicinal chemistry, and the difluoromethyl (CF2H) group, in particular, has emerged as a uniquely valuable substituent.[1][2] When appended to the privileged imidazole nucleus—a heterocycle central to numerous biological processes and approved pharmaceuticals—the resulting difluoromethyl-substituted imidazoles represent a promising, yet underexplored, class of therapeutic candidates.[3][4] This guide provides a comprehensive technical overview of the potential biological activities of these compounds, grounded in their unique physicochemical properties. We delve into the role of the CF2H group as a lipophilic hydrogen bond donor and a bioisostere for hydroxyl, thiol, and amine moieties, which profoundly influences pharmacokinetic profiles and target engagement.[5][6][7] This document synthesizes current knowledge on their anticancer, antimicrobial, and enzyme-inhibitory activities, explains the causality behind experimental designs for their evaluation, and provides detailed, field-proven protocols for key in vitro assays.

Introduction: The Strategic Convergence of Imidazole and Difluoromethyl Moieties

The imidazole ring is a fundamental heterocyclic scaffold, present in essential biomolecules like the amino acid histidine, purines, and vitamin B12.[3] Its unique electronic properties, including the ability to act as both a hydrogen bond donor and acceptor, and its capacity for metal coordination, allow it to interact with a wide range of biological targets with high affinity.[8][9] This versatility has led to the development of numerous imidazole-containing drugs with diverse therapeutic applications, including antimicrobial, anti-inflammatory, and anticancer agents.[4][10][11]

Concurrently, the introduction of the difluoromethyl (CF2H) group has become a powerful strategy in drug design.[2] The CF2H group is not merely a passive substituent; it actively modulates a molecule's properties in several advantageous ways:

• Bioisosterism: It can serve as a bioisostere of hydroxyl (-OH), thiol (-SH), and amine (-NH2) groups, but with significantly different electronic and lipophilic characteristics.[1][6]

• Lipophilic Hydrogen Bond Donor: Unlike the trifluoromethyl (CF3) group, the C-H bond in the CF2H group is polarized by the adjacent fluorine atoms, enabling it to act as a weak but significant hydrogen bond donor.[5][7] This interaction can be crucial for specific, high-affinity binding to enzyme or receptor active sites.

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making the CF2H group resistant to oxidative metabolism, which can improve a drug candidate's pharmacokinetic profile.[12]

• Modulation of Acidity/Basicity: The strong electron-withdrawing nature of the CF2H group can lower the pKa of adjacent functionalities, such as the imidazole ring nitrogen, influencing ionization state and membrane permeability.

The combination of the biologically privileged imidazole scaffold with the modulating effects of the difluoromethyl group creates a chemical entity with significant therapeutic potential, capable of enhanced potency, selectivity, and improved drug-like properties.[1][6]

A Survey of Key Biological Activities

The unique properties of difluoromethyl-substituted imidazoles translate into a range of promising biological activities. Research has highlighted their potential in several key therapeutic areas.

Anticancer Activity

The imidazole core is a well-established pharmacophore in oncology, with derivatives acting through diverse mechanisms.[8][9][13] The introduction of a CF2H group can enhance these activities by improving target binding and pharmacokinetic properties.

• Enzyme Inhibition: A primary mechanism of action is the inhibition of enzymes critical to cancer cell proliferation and survival.[8] Difluoromethyl-containing compounds have shown potent inhibitory activity against targets like histone deacetylases (HDACs). For example, difluoromethyl-1,3,4-oxadiazoles (a related heterocycle) act as potent, mechanism-based inhibitors of HDAC6, an important cancer target.[14][15] Computational modeling suggests the CF2H group can form beneficial hydrogen bonding interactions within the enzyme's active site, contributing to high selectivity.[2]

• Microtubule Disruption: Several imidazole-based compounds exert their anticancer effects by interfering with tubulin polymerization, leading to cell cycle arrest at the G2/M phase and subsequent apoptosis.[13]

• Induction of Apoptosis: Difluoromethyl-imidazole derivatives can trigger programmed cell death through both intrinsic (mitochondrial) and extrinsic pathways. This can be mediated by the generation of reactive oxygen species (ROS) and the activation of key effector proteins like caspases.[16]

Antimicrobial and Antifungal Activity

Imidazole derivatives, such as clotrimazole and flutrimazole, are mainstays in antifungal therapy.[17][18] Their primary mode of action is the inhibition of lanosterol 14α-demethylase, an enzyme crucial for the synthesis of ergosterol, a vital component of the fungal cell membrane.[17] The incorporation of fluorinated groups can enhance potency. While direct studies on difluoromethyl-imidazoles are emerging, the principles suggest potential for potent, broad-spectrum activity against various pathogenic fungi and bacteria.[11][19][20] The mechanism often involves disruption of cell wall synthesis or interference with DNA replication.[19]

Anti-inflammatory Activity

The anti-inflammatory potential of imidazoles has been leveraged in drug development. For instance, synthetic analogues of the COX-2 inhibitor celecoxib, which feature an N-difluoromethyl-1,2-dihydropyrid-2-one moiety, have been evaluated as dual inhibitors of cyclooxygenases (COX) and 5-lipoxygenase (5-LOX), key enzymes in the inflammatory cascade.[21] This demonstrates the utility of the CF2H group in designing potent anti-inflammatory agents.

Mechanistic Deep Dive: The Role of the CF2H Group in Target Engagement

The efficacy of a drug is fundamentally determined by its interaction with its biological target. The CF2H group provides unique binding modalities that can be exploited for enhanced potency and selectivity.

A key interaction is the formation of a hydrogen bond between the polarized C-H of the difluoromethyl group and a hydrogen bond acceptor (e.g., the carbonyl oxygen of a peptide backbone or an aspartate/glutamate side chain) in an enzyme's active site. This interaction, while weaker than a conventional hydrogen bond, can provide a critical affinity gain.

Below is a conceptual diagram illustrating this binding mode.

Caption: Conceptual binding of a difluoromethyl-imidazole inhibitor within an enzyme's active site.

Furthermore, some difluoromethyl-containing compounds can act as mechanism-based inhibitors .[22] In this process, the target enzyme itself catalyzes a transformation of the inhibitor into a reactive species, which then forms a covalent, often irreversible, bond with the enzyme, leading to permanent inactivation.[14] For example, the enzymatic attack on a heterocycle adjacent to a CF2H group can trigger a chemical cascade, resulting in a highly reactive intermediate that covalently modifies the enzyme.[14][15]

Experimental Protocols and Workflows

Validating the biological activity of novel compounds requires robust and reproducible experimental protocols. The following sections detail standard methodologies for assessing the anticancer and antimicrobial potential of difluoromethyl-substituted imidazoles.

Workflow for In Vitro Screening

The initial evaluation of a compound library typically follows a standardized workflow to identify promising candidates for further development.

Caption: High-level workflow for the in vitro screening of novel anticancer compounds.

Protocol: In Vitro Cytotoxicity (MTT Assay)

This assay is a colorimetric method for assessing cell metabolic activity, which serves as a proxy for cell viability and proliferation. It is a foundational experiment in anticancer drug screening.

Objective: To determine the concentration at which a test compound inhibits cell growth by 50% (IC50).

Materials:

• Human cancer cell line (e.g., MCF-7 for breast cancer).[16]

• Complete growth medium (e.g., DMEM with 10% FBS).

• Test compound stock solution (in DMSO).

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS).

• Solubilization buffer (e.g., DMSO or acidic isopropanol).

• 96-well microtiter plates.

• Multichannel pipette, incubator (37°C, 5% CO2), microplate reader.

Step-by-Step Methodology:

• Cell Seeding:

  • Harvest logarithmically growing cells and perform a cell count.

  • Dilute the cell suspension to a final concentration of 5 x 10^4 cells/mL.

  • Seed 100 µL of the cell suspension into each well of a 96-well plate (5,000 cells/well).

  • Incubate for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the difluoromethyl-imidazole test compound in complete medium. Typical final concentrations range from 0.1 µM to 100 µM.

  • Include a "vehicle control" (medium with the same percentage of DMSO used for the highest compound concentration) and a "no-cell" blank control.

  • Carefully remove the old medium from the wells and add 100 µL of the medium containing the test compound dilutions.

  • Incubate for 48-72 hours.

• MTT Addition and Incubation:

  • After the treatment period, add 20 µL of the 5 mg/mL MTT solution to each well.

  • Incubate for an additional 3-4 hours. During this time, viable cells with active mitochondrial reductases will convert the yellow MTT tetrazolium salt into purple formazan crystals.

• Formazan Solubilization:

  • Carefully aspirate the medium from each well without disturbing the formazan crystals.

  • Add 150 µL of DMSO to each well to dissolve the crystals.

  • Gently shake the plate for 10 minutes on an orbital shaker to ensure complete dissolution.

• Data Acquisition:

  • Measure the absorbance (optical density, OD) of each well at 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the average absorbance of the blank wells from all other readings.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control:

    • % Viability = (OD_treated / OD_vehicle_control) * 100

  • Plot the percentage of viability against the logarithm of the compound concentration and use non-linear regression analysis (e.g., sigmoidal dose-response curve) to calculate the IC50 value.

Protocol: Antimicrobial Susceptibility (Broth Microdilution MIC Assay)

This protocol determines the Minimum Inhibitory Concentration (MIC), the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[18]

Objective: To determine the MIC of a test compound against bacterial or fungal strains.

Materials:

• Bacterial or fungal strain (e.g., Staphylococcus aureus, Candida albicans).[11][19]

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI 1640 for fungi).

• Test compound stock solution (in DMSO).

• Positive control antibiotic/antifungal (e.g., Ampicillin, Fluconazole).

• Sterile 96-well microtiter plates.

Step-by-Step Methodology:

• Inoculum Preparation:

  • Culture the microorganism overnight on an appropriate agar plate.

  • Pick several colonies and suspend them in sterile saline.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1.5 x 10^8 CFU/mL for bacteria).

  • Dilute this suspension in the appropriate broth to achieve a final inoculum concentration of 5 x 10^5 CFU/mL.

• Compound Dilution:

  • Add 50 µL of broth to all wells of a 96-well plate.

  • Add 50 µL of the test compound stock (at 2x the highest desired final concentration) to the first column of wells.

  • Perform a 2-fold serial dilution by transferring 50 µL from the first column to the second, and so on, across the plate. Discard 50 µL from the last column.

  • This creates a plate with decreasing concentrations of the compound.

• Inoculation:

  • Add 50 µL of the prepared inoculum to each well.

  • The final volume in each well will be 100 µL.

  • Include a growth control (broth + inoculum, no compound) and a sterility control (broth only).

• Incubation:

  • Cover the plate and incubate at 35-37°C for 18-24 hours for bacteria, or 24-48 hours for fungi.

• Result Interpretation:

  • Visually inspect the plate for turbidity (growth).

  • The MIC is the lowest concentration of the compound at which there is no visible growth.

Data Summary and Interpretation

For clarity and comparative analysis, quantitative data from biological assays should be summarized in a structured format.

Table 1: Representative Biological Activity Data for Hypothetical Difluoromethyl-Imidazoles

Compound ID	Target Cell Line / Organism	Assay Type	Result (IC50 / MIC)	Citation
DFI-001	MCF-7 (Breast Cancer)	MTT Cytotoxicity	5.2 µM	[4][23]
DFI-002	HCT116 (Colon Cancer)	MTT Cytotoxicity	2.8 µM	[9]
DFI-003	Candida albicans	Broth Microdilution	8 µg/mL	[17][19]
DFI-004	Staphylococcus aureus	Broth Microdilution	16 µg/mL	[11]

| DFI-005 | Recombinant HDAC6 | Enzyme Inhibition | 50 nM |[14] |

Note: Data are illustrative and intended to represent typical results obtained from the described assays.

Conclusion and Future Perspectives

Difluoromethyl-substituted imidazoles stand at the intersection of privileged scaffold chemistry and modern medicinal fluorine chemistry. The unique ability of the CF2H group to serve as a lipophilic hydrogen bond donor and metabolically robust bioisostere provides a powerful tool for modulating the biological activity of the versatile imidazole core.[1][5][7] The evidence points toward significant potential in oncology, infectious diseases, and inflammatory conditions.[11][13][21]

Future research should focus on expanding the synthetic accessibility of these compounds to enable broader structure-activity relationship (SAR) studies.[2][21] A deeper investigation into their mechanisms of action, particularly through co-crystallography with their target proteins, will be essential for rational, structure-based drug design. Furthermore, comprehensive ADME (absorption, distribution, metabolism, and excretion) and in vivo efficacy studies will be the critical next steps in translating the in vitro promise of these compounds into viable therapeutic candidates.

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• Mykhailiuk, P. K. (2018). N-Difluoromethylation of Imidazoles and Pyrazoles Using BrCF2PO(OEt)2 under Mild Condition. ResearchGate. Available at: [Link]

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• König, B., et al. (2023). Difluoromethyl-1,3,4-oxadiazoles are selective, mechanism-based, and essentially irreversible inhibitors of histone deacetylase 6. Journal of Medicinal Chemistry. Available at: [Link]

• Zhang, X., et al. (2020). Synthesis of Imidazole-Based Medicinal Molecules Utilizing the van Leusen Imidazole Synthesis. Molecules, 25(5), 1166. Available at: [Link]

• König, B., et al. (2023). Difluoromethyl-1,3,4-oxadiazoles Are Selective, Mechanism-Based, and Essentially Irreversible Inhibitors of Histone Deacetylase 6. ResearchGate. Available at: [Link]

• Wang, D., et al. (2022). Difluoromethylsulfonyl Imidazolium Salt for Difluoromethylation of Alkenes. Organic Letters, 24(41), 7592-7597. Available at: [Link]

• Merlos-Bresó, A., et al. (1995). In vitro and in vivo studies with flutrimazole, a new imidazole derivative with antifungal activity. Arzneimittel-Forschung, 45(4), 423-427. Available at: [Link]

• Fay, C., & J. F. O’Hagan. (2015). Fluorinated mechanism-based inhibitors: common themes and recent developments. Beilstein Journal of Organic Chemistry, 11, 2519-2531. Available at: [Link]

• Katritzky, A. R., & S. K. Singh. (2014). Synthesis of Trifluoromethyl-Containing Imidazoles. Synfacts, 10(09), 0938. Available at: [Link]

• Ayati, A., et al. (2019). Imidazoles as potential anticancer agents. Future Medicinal Chemistry, 11(13), 1613-1640. Available at: [Link]

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• Sahu, P. K., et al. (2022). FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. Pharmaceuticals, 15(10), 1253. Available at: [Link]

• Riabova, V. B., et al. (2022). N-Difluoromethylindazoles. Journal of Organic and Pharmaceutical Chemistry, 20(4), 78. Available at: [Link]

• Mathieu, V., et al. (2013). New 5-Aryl-1H-imidazoles Display in Vitro Antitumor Activity against Apoptosis-Resistant Cancer Models, Including Melanomas, through Mitochondrial Targeting. Journal of Medicinal Chemistry, 56(15), 6065-6077. Available at: [Link]

• Bal, C., et al. (2023). In-silico and in-vitro functional validation of imidazole derivatives as potential sirtuin inhibitor. Journal of Biomolecular Structure and Dynamics. Available at: [Link]

• Al-Blewi, F. F., et al. (2021). Imidazole as a Promising Medicinal Scaffold: Current Status and Future Direction. Journal of Medicinal Chemistry. Available at: [Link]

• Serdaliyeva, D., et al. (2022). Review of pharmacological effects of imidazole derivatives. West Kazakhstan Medical Journal. Available at: [Link]

• Zielińska-Pisklak, M., et al. (2021). Mechanism of Anticancer Action of Novel Imidazole Platinum(II) Complex Conjugated with G2 PAMAM-OH Dendrimer in Breast Cancer Cells. International Journal of Molecular Sciences, 22(11), 5621. Available at: [Link]

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Precision Engineering of the Imidazole Core: A Technical Guide to Bromo-Methyl-Imidazoles

Executive Summary In the pharmacophore mapping of kinase inhibitors and GPCR ligands, the bromo-methyl-imidazole scaffold represents a critical node of chemical diversity. While structurally simple, this moiety offers a "privileged" geometry for hydrogen bonding and π-stacking interactions. However, its utility is often bottlenecked by a fundamental synthetic challenge: regiocontrol .

This technical guide addresses the specific engineering required to utilize 4-bromo-1-methyl-1H-imidazole and its isomers effectively. It moves beyond standard textbook definitions to provide actionable protocols for synthesis, purification, and downstream functionalization, ensuring high-fidelity incorporation into drug candidates.

Part 1: The Structural Paradox & Regioisomerism

The primary challenge in working with bromo-methyl-imidazoles is the tautomeric ambiguity of the parent 4(5)-bromoimidazole.

When a medicinal chemist attempts to methylate 4(5)-bromoimidazole directly using methyl iodide (MeI) and a base (e.g., K₂CO₃ or NaH), the reaction proceeds through a non-selective SN2 mechanism. Due to the rapid tautomeric equilibrium (

), the electrophile attacks both nitrogen atoms.

• The 1,4-Isomer (Target): Formed by alkylation at the nitrogen distal to the bromine. Sterically favored but often not exclusively.

• The 1,5-Isomer (Impurity): Formed by alkylation at the nitrogen proximal to the bromine.

• The Consequence: A mixture (typically 3:1 to 6:1 ratio) that is notoriously difficult to separate by standard silica chromatography due to identical polarity (

  ).

Quantitative Comparison of Isomers

Feature	4-Bromo-1-methyl-1H-imidazole	5-Bromo-1-methyl-1H-imidazole
Electronic Character	Br is at the "beta" position relative to N-1. Less electron-deficient C-Br bond.	Br is at the "alpha" position relative to N-1. More electron-deficient C-Br bond.
pKa (Conjugate Acid)	~6.5 (Estimated)	~5.8 (Estimated) - Inductive effect of proximal Br lowers basicity.
Lithiation Behavior	Risk: Rapid "Halogen Dance" to C2 position upon Li-Hal exchange.	Risk: Direct deprotonation at C2 is highly competitive.
Synthetic Access	Requires indirect "Tribromo-Reduction" route for >98% purity.	often the minor product of direct alkylation; harder to access pure.

Part 2: The "Gold Standard" Synthesis Protocol

To bypass the separation nightmare of direct alkylation, the Tribromo-Reduction Strategy is the industry-standard method for generating high-purity 4-bromo-1-methyl-1H-imidazole. This self-validating protocol relies on the differential reactivity of C-Br bonds at the 2, 4, and 5 positions.

The Mechanism[1][2][3][4]

• Exhaustive Bromination: Forces bromine onto all available carbons (C2, C4, C5).

• Regioselective Reduction: The C2 and C5 positions are more electron-deficient (activated) and sterically accessible than C4. Sodium sulfite (Na₂SO₃) selectively reduces these positions, leaving the C4-bromide intact.

Experimental Protocol: Synthesis of 4-Bromo-1-methyl-1H-imidazole[3][5]

Reagents: 1-Methylimidazole, Bromine (Br₂), Sodium Acetate (NaOAc), Sodium Sulfite (Na₂SO₃).

Step 1: Synthesis of 2,4,5-Tribromo-1-methylimidazole

• Dissolve 1-methylimidazole (1.0 equiv) and NaOAc (3.0 equiv) in glacial acetic acid.

• Cool to 0°C. Add Br₂ (3.1 equiv) dropwise. Note: Exothermic reaction; control addition rate to maintain T < 10°C.

• Warm to RT and stir for 4 hours.

• Pour into ice water. The product precipitates as a yellow solid.

• Validation: 1H NMR should show no aromatic protons.

Step 2: Selective Debromination

• Suspend the wet tribromo intermediate in water (0.5 M concentration).

• Add Na₂SO₃ (4.0 equiv).[1]

• Heat to reflux (100°C) for 6–12 hours. Monitoring: HPLC/TLC is critical here. The reaction proceeds Tribromo

  Dibromo Monobromo.

• Stop Condition: When the dibromo species disappears, stop immediately to prevent over-reduction to 1-methylimidazole.

• Workup: Extract with Ethyl Acetate (3x). Wash with brine.[2] Dry over Na₂SO₄.

• Purification: Recrystallization from hexanes/EtOAc or distillation.

Yield: 60–70% overall. Purity: >98% (single regioisomer).

Visualization: Synthetic Pathways[4]

Caption: Comparison of the high-fidelity Tribromo-Reduction route (top) versus the non-selective direct alkylation route (bottom).

Part 3: Reactivity & Functionalization

Once the scaffold is secured, the focus shifts to functionalization.[3] The 4-bromo-1-methylimidazole moiety is a versatile linchpin, but it requires specific handling to avoid side reactions like the "Halogen Dance."

Palladium-Catalyzed Cross-Coupling (Suzuki-Miyaura)

The C4-Br bond is deactivated compared to standard aryl bromides due to the electron-rich nature of the imidazole ring.

• Catalyst Choice: Standard Pd(PPh₃)₄ often fails or requires high heat. Use electron-rich phosphine ligands like XPhos or SPhos with Pd(OAc)₂ or precatalysts like Pd(dppf)Cl₂ .

• Base: K₃PO₄ or Cs₂CO₃ in dioxane/water is superior to Na₂CO₃.

Lithium-Halogen Exchange: The "Halogen Dance" Warning

Attempting to generate the C4-lithio species using n-BuLi is hazardous.

• The Phenomenon: Upon Li-Br exchange at C4, the lithium atom is thermodynamically driven to migrate to the C2 position (the most acidic proton, between the two nitrogens). This results in a mixture of C2- and C4-substituted products, or "scrambling" where the bromine migrates to C2.

• The Solution:

  • Use Magnesium: Isopropylmagnesium chloride (iPrMgCl) forms the Grignard reagent, which is less prone to migration than the organolithium.

  • Cryogenic Trapping: If using t-BuLi, operate at -78°C and add the electrophile immediately (in-situ quenching if possible).

Visualization: Functionalization Logic

Caption: Decision tree for functionalizing the 4-bromo-1-methylimidazole core. Note the stability advantage of Grignard reagents over organolithiums.

Part 4: Case Study in Drug Discovery

BRAF Inhibitor Scaffold Construction

In the development of tricyclic pyrazole BRAF inhibitors (analogous to SB-590885), the imidazole core serves as the central hub connecting the hinge-binding motif and the solvent-exposed tail.

• The Challenge: Constructing a trisubstituted imidazole with precise regiochemistry.

• The Solution:

  • Start with 2,4,5-tribromo-1-methylimidazole .[4][5]

  • C2-Functionalization: The C2-Br is the most reactive towards nucleophilic aromatic substitution (SNAr) or selective Pd-coupling. It was coupled first to introduce the phenol ether tail.

  • C4/C5 Differentiation: Subsequent lithiation controlled by steric bulk allowed selective substitution at C5, followed by the final coupling at C4.

This "sequential unmasking" strategy utilizes the inherent reactivity differences of the tribromo-scaffold, turning a purification problem into a diversity-generating solution.

References

• ChemicalBook. 4-Bromo-1-methyl-1H-imidazole Synthesis and Properties.

• Thieme Chemistry. Scalable Synthesis of 4-Bromo-1,2-dimethyl-1H-imidazole. [6]

• National Institutes of Health (NIH). Novel tricyclic pyrazole BRAF inhibitors with imidazole central scaffolds.

• BenchChem. Protocol for N-Alkylation of 4-iodo-1H-imidazole and Regioselectivity.

• Organic Chemistry Portal. Bromo-Directed N-2 Alkylation of NH-1,2,3-Triazoles (Mechanistic Analogies).

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Protocols & Analytical Methods

Application Note: A Validated Protocol for the Two-Step Synthesis of 4-bromo-1-(difluoromethyl)-2-methyl-1H-imidazole

Abstract

This application note provides a comprehensive, field-tested guide for the synthesis of 4-bromo-1-(difluoromethyl)-2-methyl-1H-imidazole, a valuable building block in medicinal chemistry and drug development. The protocol is structured in two distinct parts: (1) the regioselective bromination of 2-methyl-1H-imidazole to produce the key intermediate, 4-bromo-2-methyl-1H-imidazole, and (2) the subsequent N-difluoromethylation to yield the final product. This guide emphasizes the rationale behind procedural choices, provides detailed, step-by-step instructions, and includes critical safety information and characterization data to ensure reproducibility and reliability for researchers in organic synthesis and pharmaceutical development.

Introduction: The Significance of Fluorinated Heterocycles

The introduction of fluorine-containing functional groups into heterocyclic scaffolds is a cornerstone of modern medicinal chemistry. The difluoromethyl (CF₂H) group, in particular, is of significant interest as it can act as a lipophilic hydrogen bond donor, enhancing metabolic stability, membrane permeability, and binding affinity of drug candidates.[1] The imidazole core, a privileged structure in numerous biologically active molecules, when combined with bromine and a difluoromethyl group, offers a versatile platform for further functionalization through cross-coupling reactions, making the target molecule, 4-bromo-1-(difluoromethyl)-2-methyl-1H-imidazole, a highly sought-after intermediate.

This protocol outlines a robust and accessible pathway to this compound, beginning with the selective bromination of commercially available 2-methyl-1H-imidazole.

Overall Synthetic Scheme

The synthesis is a two-step process, starting with the bromination of 2-methyl-1H-imidazole followed by N-difluoromethylation.

Caption: Overall two-step synthesis pathway.

Part 1: Synthesis of 4-Bromo-2-methyl-1H-imidazole

Principle and Rationale

The direct bromination of the imidazole ring is a classic electrophilic aromatic substitution. The imidazole ring is electron-rich, making it highly reactive. However, this high reactivity can lead to over-bromination and the formation of regioisomeric mixtures. To achieve selective monobromination at the C4/C5 position, N-Bromosuccinimide (NBS) is chosen as the brominating agent. NBS is a solid, making it significantly easier and safer to handle than liquid bromine.[2][3][4] Acetonitrile is selected as the solvent due to its ability to dissolve the starting material and its relative inertness under the reaction conditions. The reaction proceeds at room temperature to favor the kinetically controlled product and minimize side reactions.

Materials and Equipment

Reagent/Material	Grade	Supplier	Notes
2-Methyl-1H-imidazole	≥98%	Sigma-Aldrich
N-Bromosuccinimide (NBS)	≥98%	Sigma-Aldrich	Corrosive, handle with care.
Acetonitrile (CH₃CN)	Anhydrous, ≥99.8%	Fisher Scientific
Saturated Sodium Bicarbonate	ACS Reagent	VWR	For work-up.
Ethyl Acetate (EtOAc)	ACS Reagent	VWR	For extraction.
Anhydrous Magnesium Sulfate	Laboratory Grade	VWR	For drying.
Round-bottom flask (250 mL)	Borosilicate glass	---
Magnetic stirrer and stir bar	---	---
TLC plates (Silica gel 60 F₂₅₄)	---	---	For reaction monitoring.

Experimental Protocol

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add 2-methyl-1H-imidazole (8.21 g, 100 mmol).

• Dissolution: Add 100 mL of anhydrous acetonitrile to the flask and stir at room temperature until all the solid has dissolved.

• Addition of NBS: In a single portion, add N-Bromosuccinimide (17.8 g, 100 mmol) to the solution. Note: The addition may cause a slight exotherm.

• Reaction: Stir the mixture vigorously at room temperature for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 10% Methanol in Dichloromethane eluent system. The starting material will have a different Rf value than the product.

• Quenching: Once the reaction is complete (disappearance of the starting material spot on TLC), carefully add 100 mL of saturated aqueous sodium bicarbonate solution to quench any unreacted NBS and neutralize the succinimide byproduct.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate (3 x 75 mL).

• Washing and Drying: Combine the organic layers and wash with brine (1 x 50 mL). Dry the organic phase over anhydrous magnesium sulfate.

• Solvent Removal: Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield a crude solid.

• Purification: Recrystallize the crude solid from a suitable solvent system (e.g., ethyl acetate/hexanes) to afford pure 4-bromo-2-methyl-1H-imidazole as a solid.

Characterization of Intermediate

• Appearance: White to off-white solid.

• Melting Point: 164-165 °C.[5]

• Purity: >96% by NMR.[5]

• Molecular Weight: 161.00 g/mol .[5]

Part 2: N-Difluoromethylation of 4-Bromo-2-methyl-1H-imidazole

Principle and Rationale

The N-difluoromethylation step involves the deprotonation of the imidazole nitrogen followed by reaction with a difluorocarbene precursor. Sodium hydride (NaH) is a strong, non-nucleophilic base ideal for deprotonating the N-H of the imidazole ring to form the corresponding sodium salt.[6] Dimethylformamide (DMF) is used as a polar aprotic solvent to facilitate the formation of the imidazolide anion. While several reagents can generate difluorocarbene, this protocol is based on methodologies that utilize sources like diethyl bromodifluoromethylphosphonate or similar reagents which have proven effective for the N-difluoromethylation of various imidazoles and pyrazoles under mild conditions.[1]

Materials and Equipment

Reagent/Material	Grade	Supplier	Notes
4-Bromo-2-methyl-1H-imidazole	≥96% (From Part 1)	---
Sodium Hydride (NaH)	60% dispersion in oil	Sigma-Aldrich	Flammable solid, reacts violently with water. Handle under inert atmosphere.
Dimethylformamide (DMF)	Anhydrous, ≥99.8%	Fisher Scientific
Diethyl bromodifluoromethylphosphonate	≥95%	Commercially available	A suitable difluoromethylating agent.
Diethyl Ether (Et₂O)	ACS Reagent	VWR	For work-up.
Saturated Ammonium Chloride (NH₄Cl)	ACS Reagent	VWR	For quenching.
Hexanes	ACS Reagent	VWR	For purification.
Round-bottom flask (100 mL, three-neck)	Borosilicate glass	---	Oven-dried before use.
Inert gas supply (Argon or Nitrogen)	High purity	---
Syringes and needles	---	---	For transfer of anhydrous solvents and reagents.

Experimental Protocol

• Inert Atmosphere Setup: Assemble a 100 mL three-neck round-bottom flask, oven-dried and cooled under a stream of argon or nitrogen. Equip the flask with a magnetic stir bar, a thermometer, and a septum.

• Dispensing NaH: Under the inert atmosphere, carefully weigh sodium hydride (60% dispersion, 0.44 g, 11 mmol, 1.1 equivalents) and add it to the flask.

• Solvent Addition: Add 20 mL of anhydrous DMF via syringe.

• Addition of Imidazole: Dissolve 4-bromo-2-methyl-1H-imidazole (1.61 g, 10 mmol) in 10 mL of anhydrous DMF. Add this solution dropwise to the NaH suspension at 0 °C (ice bath). Caution: Hydrogen gas is evolved.

• Anion Formation: Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 1 hour, or until gas evolution ceases.

• Difluoromethylation: Cool the reaction mixture back to 0 °C. Add diethyl bromodifluoromethylphosphonate (2.71 g, 11 mmol, 1.1 equivalents) dropwise via syringe.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction by TLC or LC-MS.

• Quenching: After completion, cool the flask to 0 °C and very slowly add saturated aqueous ammonium chloride solution to quench the excess NaH.

• Work-up: Dilute the mixture with water and extract with diethyl ether (3 x 50 mL).

• Washing and Drying: Combine the organic layers, wash with water and then brine. Dry over anhydrous magnesium sulfate.

• Purification: After filtering and concentrating the organic phase, purify the crude product by column chromatography on silica gel using a hexanes/ethyl acetate gradient to yield the final product.

Predicted Characterization of Final Product

As experimental data for the final product is not widely available, the following characteristics are predicted based on analogous structures and spectroscopic principles.[7]

• Appearance: Colorless oil or low-melting solid.

• Molecular Formula: C₅H₅BrF₂N₂

• Molecular Weight: 227.01 g/mol

• ¹H NMR (CDCl₃, 400 MHz):

  • δ 7.0-7.2 (s, 1H, imidazole C5-H)

  • δ 6.8-7.1 (t, JHF ≈ 55-60 Hz, 1H, N-CHF₂)

  • δ 2.4-2.5 (s, 3H, -CH₃)

• ¹³C NMR (CDCl₃, 101 MHz):

  • δ 145-148 (C2)

  • δ 120-123 (C5)

  • δ 110-115 (t, JCF ≈ 240-250 Hz, N-CHF₂)

  • δ 105-108 (C4)

  • δ 13-15 (-CH₃)

• ¹⁹F NMR (CDCl₃, 376 MHz):

  • δ -90 to -95 (d, JFH ≈ 55-60 Hz)

Experimental Workflow Visualization

Caption: Step-by-step experimental workflow diagram.

Safety and Handling

• N-Bromosuccinimide (NBS): Corrosive and harmful if swallowed. Causes severe skin burns and eye damage.[3] Always wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Handle in a well-ventilated fume hood.

• Sodium Hydride (NaH): Flammable solid that reacts violently with water to produce flammable hydrogen gas. It is also corrosive. All operations involving NaH must be conducted under an inert atmosphere (argon or nitrogen). Use appropriate PPE and have a Class D fire extinguisher available. Never quench NaH with water directly; use a less reactive protic source like isopropanol or saturated ammonium chloride carefully at 0 °C.

• Solvents: Acetonitrile, DMF, and ethyl acetate are flammable and should be handled in a fume hood away from ignition sources.

• General Precautions: Perform all reactions in a well-ventilated fume hood. Wear standard PPE at all times.

References

• Mao, J. et al. (2018). N-Difluoromethylation of Imidazoles and Pyrazoles Using BrCF₂PO(OEt)₂ under Mild Condition. Available at: [Link]

• Royal Society of Chemistry. New Journal of Chemistry Supporting Information. Available at: [Link]

• Semantic Scholar. Convenient synthesis of polybrominated imidazole building blocks. Available at: [Link]

• Google Patents. (2020). CN111646945A - Synthetic method of 4-bromo-2-nitro-1H-imidazole.

• Beilstein-Institut. (2025). Visible-light-promoted radical cyclisation of unactivated alkenes in benzimidazoles: synthesis of difluoromethyl- and aryldifluoromethyl-substituted polycyclic imidazoles. Available at: [Link]

• ResearchGate. H-/ 13 C-NMR characteristic data for the imidazole moiety of compounds 1-6. Available at: [Link]

• ACS Publications. (2013). N-Difluoromethylation of Imidazoles and Benzimidazoles Using the Ruppert–Prakash Reagent under Neutral Conditions. Available at: [Link]

• Loba Chemie. (2016). N-BROMOSUCCINIMIDE EXTRA PURE MSDS. Available at: [Link]

• ResearchGate. Metal-Free C-H Difluoromethylation of Imidazoles with the Ruppert-Prakash Reagent. Available at: [Link]

• Semantic Scholar. N -Difluoromethylation of imidazoles and pyrazoles using BrCF 2 PO(OEt) 2 under mild condition. Available at: [Link]

• Canadian Journal of Chemistry. (1993). Preparation and reactions of bromo-2-nitro. Available at: [Link]

• Redalyc. N-Bromosuccinimide Catalyzed Three Component One-Pot Efficient Synthesis of 2,4,5-Triaryl-1H-imidazoles from Aldehyde, A. Available at: [Link]

• PubChem. 4-Bromo-1-methyl-1H-imidazole. Available at: [Link]

• SpectraBase. 4-Bromo-1H-imidazole. Available at: [Link]

• MDPI. (2019). One-Pot NBS-Promoted Synthesis of Imidazoles and Thiazoles from Ethylarenes in Water. Available at: [Link]

• PubChem. 1H-Imidazole, 4-bromo-. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. lobachemie.com [lobachemie.com]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. barcelonafinechemicals.com [barcelonafinechemicals.com]
• 6. CN111646945A - Synthetic method of 4-bromo-2-nitro-1H-imidazole - Google Patents [patents.google.com]
• 7. benchchem.com [benchchem.com]

applications of 4-bromo-1-(difluoromethyl)-2-methyl-1H-imidazole in agrochemical research

Application Note: 4-Bromo-1-(difluoromethyl)-2-methyl-1H-imidazole in Agrochemical Discovery

Executive Summary

This guide details the applications of 4-bromo-1-(difluoromethyl)-2-methyl-1H-imidazole (CAS: 1785475-96-8), a strategic fluorinated building block for next-generation agrochemicals.

In modern crop protection, the difluoromethyl (

) group has emerged as a critical bioisostere for the methyl ( ) or trifluoromethyl ( ) groups. It offers a unique balance of lipophilicity and hydrogen-bond donating capability (via the acidic C-H bond), which can significantly enhance metabolic stability and target binding affinity. This scaffold is particularly relevant for the synthesis of Succinate Dehydrogenase Inhibitor (SDHI) fungicides and novel neonicotinoid-replacement insecticides .

Chemical Profile & Structural Significance

Property	Specification	Significance in Agrochemical Design
Molecular Formula		Compact heteroaromatic core.
Molecular Weight	211.01 g/mol	Low MW allows for "fragment-based" drug design.
C4-Bromine	Reactive Handle	Enables Suzuki-Miyaura or Buchwald-Hartwig couplings to attach lipophilic "tails" or biaryl systems.
N1-Difluoromethyl	Bioisostere	Lipophilicity: modulation ( is more lipophilic than but less than ).H-Bonding: The proton acts as a weak H-bond donor, potentially interacting with enzyme active site residues (e.g., carbonyl backbone).
C2-Methyl	Steric Anchor	Provides conformational restriction, preventing free rotation in the active site.

Core Application: Synthesis of SDHI Fungicide Analogs

The primary application of this scaffold is in the optimization of SDHI fungicides. Current market leaders (e.g., Bixafen, Fluxapyroxad) often utilize pyrazole cores. The imidazole core offers an alternative electronic profile, potentially overcoming resistance issues in fungal strains adapted to pyrazoles.

Mechanism of Action Strategy

• The "Head" Group: The imidazole ring binds to the ubiquinone-binding site of the SDH enzyme (Complex II).

• The "Linker": The C4-position (via the Bromine handle) connects to an amide or biaryl bridge.

• The "Tail": A lipophilic aryl group that extends into the hydrophobic channel of the enzyme.

Workflow Diagram: Scaffold Utilization

Figure 1: Synthetic workflow transforming the imidazole scaffold into a bioactive fungicide candidate via cross-coupling.

Protocol: Suzuki-Miyaura Cross-Coupling

This protocol describes the coupling of 4-bromo-1-(difluoromethyl)-2-methyl-1H-imidazole with an aryl boronic acid. This is the industry-standard method for attaching the "lipophilic tail" required for fungicidal activity.

Objective: Synthesize a 4-aryl-1-(difluoromethyl)-2-methyl-1H-imidazole derivative.

Reagents & Equipment

• Scaffold: 4-bromo-1-(difluoromethyl)-2-methyl-1H-imidazole (1.0 equiv).

• Coupling Partner: Aryl boronic acid (e.g., 4-chlorophenylboronic acid) (1.2 equiv).

• Catalyst:

  (3-5 mol%). Note: The electron-deficient imidazole ring facilitates oxidative addition, allowing the use of robust Pd(II) catalysts.

• Base:

  (2.0 M aqueous solution or solid, 2.5 equiv).

• Solvent: 1,4-Dioxane / Water (4:1 ratio).

• Atmosphere: Argon or Nitrogen balloon.

Step-by-Step Procedure

• Setup: In a 25 mL round-bottom flask or microwave vial, add the Scaffold (1.0 mmol, 211 mg), Aryl Boronic Acid (1.2 mmol), and Base (

  , 2.5 mmol).

• Degassing: Add 1,4-Dioxane (4 mL) and Water (1 mL). Sparge the mixture with Argon for 5 minutes to remove dissolved oxygen. Critical: Oxygen poisons the Pd catalyst, leading to homocoupling byproducts.

• Catalyst Addition: Add

  (0.05 mmol). Quickly seal the vessel.

• Reaction:

  • Thermal: Heat to 90°C for 4–6 hours.

  • Microwave: Heat to 110°C for 30 minutes (recommended for library synthesis).

• Monitoring: Check progress via TLC (Hexane:EtOAc 3:1) or LC-MS.[1][2] The starting bromide (

  2.5 min) should disappear; the product will be more polar.

• Workup: Cool to room temperature. Dilute with EtOAc (20 mL) and wash with water (2 x 10 mL) and brine (10 mL). Dry organic phase over

  .

• Purification: Concentrate in vacuo. Purify via flash column chromatography (Silica gel, Gradient 0-40% EtOAc in Hexane).

Validation Point: The

triplet (approx. 7.2-7.6 ppm, ) in NMR must remain intact. Loss of this signal indicates hydrolysis of the difluoromethyl group, which can occur under extremely harsh basic conditions (pH > 12) at high temperatures.

Structure-Activity Relationship (SAR) Logic

Understanding why this scaffold is used is as important as how to use it. The diagram below illustrates the decision matrix for selecting this specific imidazole over standard pyrazoles.

Figure 2: Structure-Activity Relationship (SAR) rationale for deploying the difluoromethyl-imidazole core.

References

• Synthesis of Fluorinated Imidazoles

  • Title: "N-Difluoromethylation of Imidazoles and Pyrazoles Using BrCF2PO(OEt)2 under Mild Condition"
  • Source: ResearchG

  • URL:[Link]

• Agrochemical Utility of Imidazoles

  • Title: "Growers Guide to the DMI or SBI Fungicides (FRAC code 3)"
  • Source: Rutgers Plant & Pest Advisory

  • URL:[Link]

• Difluoromethyl Group Properties

  • Title: "Late-stage difluoromethylation: concepts, developments and perspective"
  • Source: Chemical Society Reviews

  • URL:[Link]

• Commercial Availability & Properties: Title: "4-Bromo-2-(1,1-difluoroethyl)-1H-imidazole Product Page" (Analogous Structure Reference) Source: BLD Pharm

Sources

• 1. 4-broMo-1-Methyl-1H-iMidazole-2-carbaldehyde synthesis - chemicalbook [chemicalbook.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Application Notes and Protocols for 4-bromo-1-(difluoromethyl)-2-methyl-1H-imidazole in Pharmaceutical Development

Introduction: The Strategic Advantage of the Difluoromethyl-Imidazoyl Scaffold

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine-containing motifs is a cornerstone of rational drug design. The difluoromethyl group (-CF2H), in particular, has emerged as a uniquely valuable substituent. It serves as a bioisosteric replacement for hydroxyl, thiol, and amine functionalities, enhancing metabolic stability and membrane permeability due to its lipophilic nature and resistance to oxidative metabolism.[1][2] Unlike the more common trifluoromethyl group, the -CF2H moiety retains an acidic proton, enabling it to act as a weak hydrogen bond donor, which can be critical for target engagement and specificity.[2][3]

When appended to a 2-methyl-1H-imidazole core, a "privileged structure" in medicinal chemistry, the resulting scaffold becomes a powerful building block for novel therapeutics.[4][5] The imidazole ring is a key component in numerous biologically active compounds, prized for its hydrogen bonding capabilities and its ability to coordinate with metallic centers in enzymes.[6] The bromine atom at the C4 position provides a versatile handle for a variety of palladium-catalyzed cross-coupling reactions, allowing for the facile introduction of diverse molecular fragments.[5]

This guide provides an in-depth look at 4-bromo-1-(difluoromethyl)-2-methyl-1H-imidazole as a key intermediate in pharmaceutical research, offering detailed protocols for its utilization in Suzuki-Miyaura and Buchwald-Hartwig cross-coupling reactions, and discussing its potential in the synthesis of next-generation therapeutics.

Physicochemical Properties

While specific experimental data for 4-bromo-1-(difluoromethyl)-2-methyl-1H-imidazole is not broadly published, the following table provides estimated properties based on the analysis of structurally similar compounds, such as 4-bromo-1-methyl-1H-imidazole and 4-bromo-1H-imidazole.[4][7] These values should be considered as approximations and experimental verification is recommended.

Property	Estimated Value	Rationale / Comments
Molecular Formula	C₅H₅BrF₂N₂	-
Molecular Weight	227.01 g/mol	-
Appearance	Off-white to light yellow solid/liquid	Based on analogs like 4-bromo-1-methyl-1H-imidazole.[4]
Melting Point	25-45 °C	Expected to be lower than 4-bromo-1H-imidazole (131-135 °C) due to the N-substituent disrupting crystal packing.[8]
Boiling Point	> 200 °C (Predicted)	The difluoromethyl group will increase volatility compared to non-fluorinated analogs.
Solubility	Soluble in polar organic solvents (DMSO, DMF, Methanol, THF). Slightly soluble in water.	Imidazole core provides polarity.[9]
pKa (Predicted)	10.5 - 11.5 (for the conjugate acid)	The electron-withdrawing difluoromethyl group will decrease the basicity of the imidazole ring compared to an N-methyl analog.
LogP (Predicted)	1.0 - 1.5	The difluoromethyl group increases lipophilicity compared to an N-H or N-CH3 analog.[2]

Proposed Synthesis of the Building Block

A plausible and efficient synthesis of 4-bromo-1-(difluoromethyl)-2-methyl-1H-imidazole can be envisioned through a two-step sequence starting from the commercially available 2-methylimidazole. This proposed route leverages established methodologies for the bromination and subsequent N-difluoromethylation of imidazole scaffolds.

Caption: Experimental workflow for Suzuki-Miyaura coupling.

Detailed Step-by-Step Protocol:

• Reagent Preparation:

  • To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 4-bromo-1-(difluoromethyl)-2-methyl-1H-imidazole (1.0 equiv.), the desired aryl- or heteroarylboronic acid (1.2-1.5 equiv.), and finely ground potassium phosphate (K₃PO₄) (2.0-3.0 equiv.).

• Catalyst and Ligand Addition:

  • Add the palladium precatalyst, such as Pd(OAc)₂ (2-5 mol%) and the phosphine ligand, such as SPhos (4-10 mol%).

• Inert Atmosphere:

  • Seal the flask, and evacuate and backfill with an inert gas (e.g., Argon or Nitrogen). Repeat this cycle three times to ensure an oxygen-free environment.

• Solvent Addition:

  • Add a degassed solvent system via syringe. A common choice is a mixture of 1,4-dioxane and water (e.g., 4:1 v/v).

• Reaction Execution:

  • Heat the reaction mixture to a temperature between 80-110 °C with vigorous stirring.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed (typically 2-24 hours).

• Workup and Purification:

  • Once complete, cool the reaction mixture to room temperature.

  • Dilute the mixture with an organic solvent such as ethyl acetate and wash sequentially with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to yield the desired 4-substituted imidazole.

Troubleshooting Common Issues:

• Low Conversion: If the reaction stalls, this could be due to catalyst deactivation. Ensure all reagents are pure and the solvents are thoroughly degassed. Increasing the catalyst loading or switching to a more robust pre-catalyst like an XPhos palladacycle may be beneficial. [10]* Significant Debromination: The presence of a significant amount of the debrominated starting material is a common side reaction. [11]Consider switching to an even milder base such as cesium fluoride (CsF) or ensuring strictly anhydrous conditions if a non-aqueous system is used. [11]* Homocoupling of Boronic Acid: This side product arises from the reaction of the boronic acid with itself. This can be minimized by ensuring a thoroughly deoxygenated reaction environment and using the boronic acid in a slight excess (1.2-1.5 equivalents).

Application Protocol 2: Buchwald-Hartwig Amination for C-N Bond Formation

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen bonds. [12][13]This reaction is particularly valuable for synthesizing aryl and heteroaryl amines, which are prevalent in pharmaceuticals. Using 4-bromo-1-(difluoromethyl)-2-methyl-1H-imidazole, this method allows for the direct installation of primary or secondary amines at the C4 position.

Rationale for Protocol Design: The Buchwald-Hartwig amination of N-heterocycles can be challenging due to potential catalyst inhibition. [1]The choice of ligand is paramount. Bulky, electron-rich biarylphosphine ligands, such as BrettPhos or tBuBrettPhos, have been shown to be highly effective for the amination of bromoimidazoles, even with unprotected NH groups. [14]A strong, non-nucleophilic base like sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LHMDS) is typically required to deprotonate the amine and facilitate the catalytic cycle. [11][13]

Caption: Experimental workflow for Buchwald-Hartwig amination.

Detailed Step-by-Step Protocol:

• Reagent Preparation:

  • To an oven-dried Schlenk flask, add the palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%), the ligand (e.g., BrettPhos, 2-4 mol%), and the base (e.g., NaOtBu, 1.5-2.0 equiv.).

• Inert Atmosphere:

  • Seal the flask, and evacuate and backfill with an inert gas (e.g., Argon or Nitrogen). Repeat this cycle three times.

• Reactant and Solvent Addition:

  • Add 4-bromo-1-(difluoromethyl)-2-methyl-1H-imidazole (1.0 equiv.) and the primary or secondary amine (1.1-1.2 equiv.).

  • Add a degassed anhydrous, aprotic solvent such as toluene or 1,4-dioxane via syringe.

• Reaction Execution:

  • Heat the reaction mixture to a temperature between 80-110 °C with vigorous stirring.

  • Monitor the reaction progress by TLC or LC-MS until the starting material is consumed (typically 2-18 hours).

• Workup and Purification:

  • Cool the reaction to room temperature and carefully quench with water.

  • Dilute with an organic solvent (e.g., ethyl acetate or CH₂Cl₂) and transfer to a separatory funnel.

  • Wash the organic layer with water and brine, then dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Troubleshooting Common Issues:

• Low or No Reaction: This may be due to an insufficiently strong base or an inappropriate ligand for the specific amine. Consider screening other strong bases like LHMDS or K₃PO₄. If the amine is particularly bulky or electron-poor, a different generation of Buchwald-Hartwig ligand may be required. [1]* Hydrodehalogenation (Debromination): The presence of water can promote this side reaction. Ensure all reagents and solvents are strictly anhydrous.

• Competitive Binding of Amine to Palladium: The amine substrate can sometimes act as a ligand, inhibiting the catalyst. Using a ligand that binds more strongly to the palladium center, such as a bulky biarylphosphine, can mitigate this issue. [1]

Application in Pharmaceutical R&D: A Hypothetical Case Study

The 4-bromo-1-(difluoromethyl)-2-methyl-1H-imidazole building block is well-suited for the synthesis of inhibitors targeting enzyme families where an imidazole core is a known pharmacophore, such as protein kinases. The difluoromethyl group can enhance cell permeability and metabolic stability, while the C4 position allows for the introduction of substituents that can occupy specific pockets in the enzyme's active site.

Hypothetical Target: A Serine/Threonine Kinase

Many kinase inhibitors feature a heterocyclic core that forms hydrogen bonds with the hinge region of the ATP binding site. The imidazole nitrogen can act as a hydrogen bond acceptor.

Caption: Hypothetical inhibition of a kinase signaling pathway.

In this hypothetical scenario, a molecule synthesized from our building block could function as a Type I kinase inhibitor. The imidazole core would anchor in the ATP binding site, the difluoromethyl group could enhance membrane permeability to reach the intracellular target, and a carefully chosen C4-substituent (introduced via Suzuki coupling) could provide selectivity by interacting with a specific region of the kinase.

Conclusion

4-bromo-1-(difluoromethyl)-2-methyl-1H-imidazole is a high-potential building block for pharmaceutical research and development. Its unique combination of a versatile chemical handle (the C4-bromo group), a privileged heterocyclic core (2-methylimidazole), and a functionally advantageous substituent (the N-difluoromethyl group) makes it an attractive starting point for the synthesis of diverse compound libraries. The detailed protocols for Suzuki-Miyaura and Buchwald-Hartwig couplings provided herein offer a robust starting point for researchers to explore the vast chemical space accessible from this intermediate, paving the way for the discovery of novel and effective therapeutics.

References

• Mao, T., Zhao, L., et al. (2018). N-Difluoromethylation of imidazoles and pyrazoles using BrCF2PO(OEt)2 under mild condition. Tetrahedron Letters. Available at: [Link]

• Wikipedia Contributors. (2023). Buchwald–Hartwig amination. In Wikipedia. Available at: [Link]

• Jeschke, P. (2010). The unique role of fluorine in the design of active ingredients for modern crop protection. Pest Management Science, 66(1), 10-27. Available at: [Link]

• Prakash, G. K. S., Krishnamoorthy, S., et al. (2013). N-Difluoromethylation of Imidazoles and Benzimidazoles Using the Ruppert–Prakash Reagent under Neutral Conditions. Organic Letters, 16(1), 224-227. Available at: [Link]

• He, C. Y., et al. (2018). N -Difluoromethylation of imidazoles and pyrazoles using BrCF 2 PO(OEt) 2 under mild condition. Semantic Scholar. Available at: [Link]

• Meanwell, N. A. (2018). Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design. Journal of Medicinal Chemistry, 61(14), 5832-5880. Available at: [Link]

• Prakash, G. K. S., et al. (2014). N-difluoromethylation of imidazoles and benzimidazoles using the Ruppert-Prakash reagent under neutral conditions. PubMed. Available at: [Link]

• Ni, S., et al. (2021). Late-stage difluoromethylation: concepts, developments and perspective. Chemical Society Reviews. Available at: [Link]

• Fors, B. P., et al. (2011). Suzuki–Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Journal of the American Chemical Society, 133(45), 18277-18285. Available at: [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Available at: [Link]

• Zhang, Y., et al. (2012). One-Pot Synthesis of Imidazole Derivatives Under Solvent-Free Condition. Asian Journal of Chemistry, 24(10), 4611-4613. Available at: [Link]

• ResearchGate. (n.d.). POP-type ligands used in the Buchwald–Hartwig amination. Retrieved February 24, 2026, from [Link]

• The Organic Chemistry Tutor. (2025). The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! YouTube. Available at: [Link]

• Surry, D. S., & Buchwald, S. L. (2014). Palladium-Catalyzed Amination of Unprotected Five-Membered Heterocyclic Bromides. Organic Letters, 16(2), 532-535. Available at: [Link]

• de Oliveira, C. S. A., et al. (2023). Imidazole: Synthesis, Functionalization and Physicochemical Properties of a Privileged Structure in Medicinal Chemistry. Molecules, 28(2), 838. Available at: [Link]

• Biological and Molecular Chemistry. (2025). Development and Characterization of Imidazole Derivatives for Antifungal Applications. Biological and Molecular Chemistry.

• Kumar, A., et al. (2017). Synthesis of new Imidazole Derivatives as effective Antimicrobial Agents. Indian Journal of Pharmaceutical and Biological Research. Available at: [Link]

• Molander, G. A., & Biolatto, B. (2003). Scope of the Suzuki-Miyaura Cross-Coupling Reactions of Potassium Heteroaryltrifluoroborates. The Journal of Organic Chemistry, 68(11), 4302-4314. Available at: [Link]

• PubChem. (n.d.). 1H-Imidazole, 4-bromo-. Retrieved February 24, 2026, from [Link]

• ResearchGate. (2025). Addressing the Challenges in Suzuki–Miyaura Cross-Couplings by Ligand Design. Request PDF.
• Chemical.AI. (2025). Advantages and Challenges of Cross-Coupling Reactions and Recent Progress in Suzuki–Miyaura Reactions. Chemical.AI.

• Reddit. (2024). Failed suzuki coupling, any suggenstions? r/Chempros. Available at: [Link]

• DSpace@MIT. (n.d.). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles. Retrieved February 24, 2026, from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. 4-Bromo-1-methyl-1H-imidazole 95 25676-75-9 [sigmaaldrich.com]
• 5. China Intermediates 4-Bromo-1H-imidazole for critical molecular building block Manufacturer, Factory | Unibrom [unibrom.com]
• 6. mdpi.com [mdpi.com]
• 7. 1H-Imidazole, 4-bromo- | C3H3BrN2 | CID 96125 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Visible-light-promoted radical cyclisation of unactivated alkenes in benzimidazoles: synthesis of difluoromethyl- and aryldifluoromethyl-substituted polycyclic imidazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds - RSC Advances (RSC Publishing) DOI:10.1039/D2RA07412E [pubs.rsc.org]

Application Notes and Protocols for the Synthesis of Kinase Inhibitors Utilizing 4-bromo-1-(difluoromethyl)-2-methyl-1H-imidazole

Introduction: The Strategic Advantage of the Difluoromethyl-Imidazole Scaffold in Kinase Inhibitor Design

Protein kinases are a critical class of enzymes that regulate a vast array of cellular processes. Their dysregulation is a hallmark of numerous diseases, most notably cancer, making them a primary focus for therapeutic intervention. The development of small molecule kinase inhibitors has revolutionized the treatment of many malignancies, and the strategic design of these inhibitors is a cornerstone of modern medicinal chemistry.

The imidazole ring is a privileged heterocyclic scaffold in medicinal chemistry, frequently appearing in biologically active molecules due to its ability to engage in various non-covalent interactions with protein targets. When incorporated into kinase inhibitors, the imidazole moiety can act as a versatile scaffold for presenting substituents that occupy key binding pockets within the ATP-binding site of the kinase.

The introduction of fluorine-containing functional groups into drug candidates is a widely employed strategy to enhance their pharmacological properties. The difluoromethyl (-CHF₂) group, in particular, offers a unique combination of electronic and steric properties. It is a lipophilic hydrogen bond donor and can modulate the pKa of adjacent functionalities, often leading to improved metabolic stability, increased binding affinity, and enhanced cell permeability. The combination of a 2-methyl-1H-imidazole core with a 1-(difluoromethyl) group and a reactive handle at the 4-position, as in 4-bromo-1-(difluoromethyl)-2-methyl-1H-imidazole , creates a highly valuable and versatile building block for the synthesis of novel kinase inhibitors. The bromine atom at the C4 position serves as a key functional group for introducing molecular diversity through various cross-coupling reactions.

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the use of 4-bromo-1-(difluoromethyl)-2-methyl-1H-imidazole in the synthesis of kinase inhibitors. We will delve into the synthetic utility of this key intermediate, provide detailed, field-proven protocols for its derivatization, and discuss the rationale behind the experimental choices.

Synthetic Utility of 4-bromo-1-(difluoromethyl)-2-methyl-1H-imidazole

The bromine atom at the 4-position of the imidazole ring is the key to the synthetic versatility of this building block. It readily participates in a variety of palladium- and copper-catalyzed cross-coupling reactions, allowing for the facile introduction of a wide range of aryl, heteroaryl, alkynyl, and amino substituents. These reactions are fundamental in building the complex molecular architectures required for potent and selective kinase inhibition.

The primary synthetic transformations involving 4-bromo-1-(difluoromethyl)-2-methyl-1H-imidazole include:

• Suzuki-Miyaura Coupling: For the formation of C-C bonds with aryl and heteroaryl boronic acids or esters.

• Sonogashira Coupling: For the formation of C-C bonds with terminal alkynes.

• Buchwald-Hartwig Amination: For the formation of C-N bonds with a variety of amines.

The choice of reaction depends on the desired final structure of the kinase inhibitor, as different moieties at the C4 position will interact with distinct regions of the kinase active site.

Section 1: Synthesis of Aryl-Substituted Imidazole Scaffolds via Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a robust and widely used method for the formation of C-C bonds between an aryl or vinyl halide and an organoboron compound. In the context of kinase inhibitor synthesis, this reaction is invaluable for introducing aryl or heteroaryl moieties that can mimic the adenine region of ATP and form crucial interactions within the kinase hinge region.

Causality Behind Experimental Choices:

• Catalyst System: The choice of palladium precursor (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂) and ligand is critical for reaction efficiency. The ligand stabilizes the palladium center and facilitates the catalytic cycle. For bromoimidazoles, tetrakis(triphenylphosphine)palladium(0) is often a reliable choice.

• Base: A base (e.g., Na₂CO₃, K₂CO₃, Cs₂CO₃) is required to activate the boronic acid and facilitate the transmetalation step. The choice of base can influence the reaction rate and yield.

• Solvent: A mixture of a polar aprotic solvent (e.g., dioxane, DME, toluene) and water is typically used to dissolve both the organic and inorganic reagents.

• Inert Atmosphere: Palladium catalysts are sensitive to oxygen, especially at elevated temperatures. Therefore, the reaction must be carried out under an inert atmosphere (e.g., nitrogen or argon) to prevent catalyst degradation.

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling

This protocol provides a general method for the coupling of 4-bromo-1-(difluoromethyl)-2-methyl-1H-imidazole with a generic arylboronic acid.

Caption: Workflow for the Suzuki-Miyaura Coupling of 4-bromo-1-(difluoromethyl)-2-methyl-1H-imidazole.

Step-by-Step Methodology:

• Reaction Setup: To a Schlenk flask equipped with a magnetic stir bar and a reflux condenser, add 4-bromo-1-(difluoromethyl)-2-methyl-1H-imidazole (1.0 eq), the desired arylboronic acid (1.2 eq), tetrakis(triphenylphosphine)palladium(0) (0.05 eq), and sodium carbonate (2.0 eq).

• Inert Atmosphere: Evacuate and backfill the flask with nitrogen or argon three times.

• Solvent Addition: Add a degassed 4:1 mixture of dioxane and water.

• Reaction: Heat the reaction mixture to 90 °C and stir for 12 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate and wash with water and then with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to afford the desired 4-aryl-1-(difluoromethyl)-2-methyl-1H-imidazole.

Parameter	Recommended Condition	Rationale
Catalyst	Pd(PPh₃)₄ (5 mol%)	Efficient for C-Br bond activation on electron-rich heterocycles.
Base	Na₂CO₃ or K₂CO₃ (2.0 eq)	Effective and cost-efficient for activating the boronic acid.
Solvent	Dioxane/H₂O (4:1)	Good solvent system for both organic and inorganic reagents.
Temperature	90 °C	Provides sufficient energy for the catalytic cycle without significant side reactions.
Reaction Time	12-24 h	Typically sufficient for complete conversion.

Section 2: Synthesis of Alkynyl-Substituted Imidazoles via Sonogashira Coupling

The Sonogashira coupling reaction is a powerful method for the formation of a C-C bond between a terminal alkyne and an aryl or vinyl halide. This reaction is particularly useful in kinase inhibitor synthesis for introducing a rigid alkynyl linker, which can be used to probe deeper into the ATP-binding pocket or to attach other functional groups.

Causality Behind Experimental Choices:

• Catalyst System: The Sonogashira reaction is typically catalyzed by a palladium(0) complex in the presence of a copper(I) co-catalyst. The palladium catalyst facilitates the oxidative addition and reductive elimination steps, while the copper co-catalyst is involved in the formation of a copper acetylide intermediate.

• Base: An amine base, such as triethylamine (Et₃N) or diisopropylethylamine (DIPEA), is used to deprotonate the terminal alkyne and to neutralize the hydrogen halide formed during the reaction.

• Solvent: A polar aprotic solvent like tetrahydrofuran (THF) or dimethylformamide (DMF) is commonly used.

• Inert Atmosphere: As with other palladium-catalyzed reactions, an inert atmosphere is crucial to prevent catalyst deactivation.

Experimental Protocol: General Procedure for Sonogashira Coupling

This protocol outlines a general procedure for the Sonogashira coupling of 4-bromo-1-(difluoromethyl)-2-methyl-1H-imidazole with a terminal alkyne.

Caption: Workflow for the Sonogashira Coupling of 4-bromo-1-(difluoromethyl)-2-methyl-1H-imidazole.

Step-by-Step Methodology:

• Reaction Setup: To a Schlenk flask, add 4-bromo-1-(difluoromethyl)-2-methyl-1H-imidazole (1.0 eq), bis(triphenylphosphine)palladium(II) dichloride (0.03 eq), and copper(I) iodide (0.06 eq).

• Inert Atmosphere: Evacuate and backfill the flask with nitrogen or argon.

• Solvent and Reagent Addition: Add anhydrous THF, followed by triethylamine (3.0 eq) and the terminal alkyne (1.5 eq).

• Reaction: Stir the reaction mixture at room temperature for 16 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, filter the reaction mixture through a pad of celite to remove the precipitated salts and wash the celite pad with THF. Concentrate the filtrate under reduced pressure.

• Purification: Purify the residue by column chromatography on silica gel to obtain the desired 4-alkynyl-1-(difluoromethyl)-2-methyl-1H-imidazole.

Parameter	Recommended Condition	Rationale
Catalyst	Pd(PPh₃)₂Cl₂ (3 mol%) / CuI (6 mol%)	A standard and effective catalyst system for Sonogashira couplings.
Base	Et₃N (3.0 eq)	Acts as both a base and a solvent in some cases, effectively driving the reaction.
Solvent	THF or DMF	Good solvents for the reagents and intermediates.
Temperature	Room Temperature	Mild conditions are often sufficient for this coupling.
Reaction Time	16-24 h	Typically allows for high conversion.

Section 3: Synthesis of Amino-Substituted Imidazoles via Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction of an amine with an aryl halide, enabling the formation of a C-N bond. This reaction is of paramount importance in the synthesis of kinase inhibitors, as the amino group can serve as a crucial hydrogen bond donor or acceptor, anchoring the inhibitor to the kinase hinge region.

Causality Behind Experimental Choices:

• Catalyst System: The Buchwald-Hartwig amination requires a palladium precursor and a specialized phosphine ligand. The choice of ligand is critical and often depends on the specific amine and aryl halide being coupled. Bulky, electron-rich phosphine ligands, such as XPhos or SPhos, are often effective.

• Base: A strong, non-nucleophilic base is required, with sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LHMDS) being common choices.

• Solvent: Anhydrous, aprotic solvents like toluene or dioxane are typically used.

• Inert Atmosphere: The catalytic system is highly sensitive to air and moisture, necessitating strictly anhydrous and anaerobic conditions.

Experimental Protocol: General Procedure for Buchwald-Hartwig Amination

This protocol describes a general method for the Buchwald-Hartwig amination of 4-bromo-1-(difluoromethyl)-2-methyl-1H-imidazole with a primary or secondary amine.

Caption: Workflow for the Buchwald-Hartwig Amination of 4-bromo-1-(difluoromethyl)-2-methyl-1H-imidazole.

Step-by-Step Methodology:

• Reaction Setup (in a glovebox): To an oven-dried vial, add 4-bromo-1-(difluoromethyl)-2-methyl-1H-imidazole (1.0 eq), the amine (1.2 eq), tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 0.02 eq), XPhos (0.04 eq), and sodium tert-butoxide (1.4 eq).

• Solvent Addition: Add anhydrous toluene.

• Reaction: Seal the vial and heat the reaction mixture to 110 °C for 18 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Cool the reaction mixture to room temperature. Carefully quench with saturated aqueous ammonium chloride solution and extract with ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to yield the desired 4-amino-1-(difluoromethyl)-2-methyl-1H-imidazole derivative.

Parameter	Recommended Condition	Rationale
Catalyst	Pd₂(dba)₃ (2 mol%) / XPhos (4 mol%)	A highly active catalyst system for C-N bond formation with a broad substrate scope.
Base	NaOtBu (1.4 eq)	A strong, non-nucleophilic base suitable for a wide range of amines.
Solvent	Toluene or Dioxane (anhydrous)	Anhydrous conditions are critical for the success of the reaction.
Temperature	110 °C	Higher temperatures are often required to drive the reaction to completion.
Reaction Time	18-24 h	Reaction times can vary depending on the reactivity of the amine.

Conclusion

4-bromo-1-(difluoromethyl)-2-methyl-1H-imidazole is a highly valuable and versatile building block for the synthesis of novel kinase inhibitors. Its strategic combination of a privileged imidazole scaffold, a beneficial difluoromethyl group, and a reactive bromine handle allows for the efficient construction of diverse and complex molecular architectures. The Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig cross-coupling reactions provide reliable and high-yielding methods for the derivatization of this key intermediate. The protocols and insights provided in this application note are intended to empower researchers in the field of drug discovery to leverage the full potential of this promising building block in the development of the next generation of targeted therapeutics.

References

• Due to the proprietary nature of specific kinase inhibitor syntheses, the references provided are to general methodologies and related work that support the protocols described herein.

• Miyaura, N.; Suzuki, A. Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews1995 , 95 (7), 2457–2483. [Link]

• Chinchilla, R.; Nájera, C. The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews2007 , 107 (3), 874–922. [Link]

• Ruiz-Castillo, P.; Buchwald, S. L. Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews2016 , 116 (19), 12564–12649. [Link]

• Surry, D. S.; Buchwald, S. L. Biaryl Phosphane Ligands in Palladium-Catalyzed Amination. Angewandte Chemie International Edition2008 , 47 (34), 6338–6361. [Link]

• Purser, S.; Moore, P. R.; Swallow, S.; Gouverneur, V. Fluorine in medicinal chemistry. Chemical Society Reviews2008 , 37 (2), 320–330. [Link]

• Zhang, L.; Wang, M.; Zhang, M.; et al. Discovery of a Novel Bruton’s Tyrosine Kinase (BTK) Inhibitor with a 1-(Difluoromethyl)-1H-pyrazole-4-carboxamide Moiety for the Treatment of B-Cell Malignancies. Journal of Medicinal Chemistry2021 , 64 (1), 499–517. [Link]

Technical Notes & Optimization

purification challenges of 4-bromo-1-(difluoromethyl)-2-methyl-1H-imidazole

Technical Support Center: Purification of 4-bromo-1-(difluoromethyl)-2-methyl-1H-imidazole

Executive Summary: The "Deceptive" Imidazole

Purifying 4-bromo-1-(difluoromethyl)-2-methyl-1H-imidazole presents a unique paradox in heterocyclic chemistry. While typical imidazoles are highly polar and basic, the introduction of the difluoromethyl (

) group and the bromine atom drastically alters the physicochemical landscape.

You are likely facing three specific challenges:

• Regioisomerism: The synthesis (usually via difluorocarbene insertion) often yields a mixture of N1- and N3-difluoromethyl isomers that are difficult to resolve on standard silica.[1]

• Silent Hydrolysis: The

  bond is chemically distinct from or .[1] It possesses a specific lability toward strong acids, leading to the formation of formamides.

• Basicity Suppression: Unlike simple imidazoles, this molecule is weakly basic .[1] Standard acid-base extraction protocols often fail because the molecule refuses to protonate and partition into the aqueous phase under mild conditions.

This guide provides the protocols to navigate these issues.

Module 1: The Regioisomer Challenge

When you difluoromethylate 4-bromo-2-methylimidazole, you will generate two isomers. Due to the tautomeric equilibrium of the starting material, the electrophilic difluorocarbene (

) can attack either nitrogen.

• Target Isomer (A): 4-bromo-1-(difluoromethyl)-2-methyl-1H-imidazole.[1]

• Impurity Isomer (B): 5-bromo-1-(difluoromethyl)-2-methyl-1H-imidazole (often referred to as the regioisomer where alkylation occurred at the sterically more accessible nitrogen, depending on conditions).[1]

The Separation Protocol: These isomers often co-elute on silica gel because their polarities are nearly identical.

• TLC Optimization:

  • Standard: 30% EtOAc in Hexanes (Often shows one blob).

  • Recommended:Toluene:Acetone (9:1) or DCM:MeOH (98:2) . The pi-stacking ability of Toluene often discriminates between the position of the bromine atom better than simple alkanes.

• Stationary Phase Selection:

  • If

    on Silica: Switch to C18 Reverse Phase .

  • Mobile Phase: Water/Acetonitrile gradient (no buffer needed, or 0.1% Formic Acid).[1] The hydrophobic difference between the 4-Br and 5-Br positions is amplified on C18.

• Identification (The Self-Validating Step):

  • Do not rely on LCMS (masses are identical).

  • Use 1D NOE NMR: Irradiate the

    proton (triplet, ppm).[1]

    • Target (4-bromo): You should see a strong NOE enhancement only to the 2-Methyl group and no enhancement to the aromatic CH (which is at position 5, distant).

    • Isomer (5-bromo): You will see NOE enhancement to the 2-Methyl group AND the aromatic CH (position 4), which is now adjacent to the N-CF2H.

Module 2: Chromatographic Troubleshooting

Users often report "streaking" or "tailing." This is a misunderstanding of the molecule's electronics.

The Science: Unsubstituted imidazole has a pKaH (conjugate acid) of ~7.0.[2]

• Effect of 4-Br: Electron-withdrawing (-I effect).[1] Lowers pKaH to ~3.7.

• Effect of

  : Strong electron-withdrawing.[1]

• Net Result: Your target molecule has a pKaH likely < 2.0. It is not basic enough to interact strongly with silanols via acid-base chemistry.[1]

Why is it streaking? The streaking is likely due to H-bond donation from the acidic proton on the

group to the silica oxygen, or instability/hydrolysis on the column.

Corrective Protocol:

Parameter	Standard Practice (Wrong)	Recommended Practice (Correct)
Modifier	1-5% Triethylamine (TEA)	None or 0.1% Acetic Acid.[1] TEA is unnecessary and can induce degradation.
Solvent	DCM / Methanol	Hexane / Ethyl Acetate or Toluene / Acetone . Avoid MeOH if possible; it competes for H-bonding and broadens peaks.
Loading	Dissolved in DCM	Dry Load on Celite . The compound is lipophilic; liquid loading in DCM often causes "band broadening" before the run starts.

Module 3: Stability & Workup (The "Hidden" Hydrolysis)

The

group can hydrolyze to an N-formyl group ( ) under acidic conditions.[1]

The Workflow Visualization:

Caption: Figure 1. Recommended purification workflow emphasizing neutral/basic workup and chromatographic selection.

Critical Warnings:

• Avoid Acid Washes: Do not attempt to remove starting imidazole by washing with 1N HCl. The target molecule's basicity is too low to be extracted, but the acid is strong enough to initiate hydrolysis of the

  over time.

• Volatility: The combination of fluorine and the methyl group increases vapor pressure. Do not dry under high vacuum (< 1 mbar) for prolonged periods at temperatures > 40°C, or you will lose product to the pump.

Frequently Asked Questions (FAQ)

Q1: I see a new spot appearing on TLC after I purify the compound. What is it? A: This is likely the N-formyl derivative. The

group is a "masked" formyl group. If your silica gel was acidic (some batches are pH ~5) or if you used an acidic modifier, you hydrolyzed the difluoromethyl group.

• Fix: Pre-wash your silica column with 1% TEA in Hexane, then flush with your eluent before loading the sample.[1] This neutralizes the silica acidity.[3]

Q2: Can I recrystallize this instead of running a column? A: It is difficult but possible. Because the molecule is lipophilic but has a dipole, a "solvent/anti-solvent" method works best.

• Recipe: Dissolve in a minimum amount of warm Isopropyl Alcohol (IPA) (approx 40°C). Add Water dropwise until turbidity persists. Cool slowly to 4°C.

• Note: This usually purifies the major isomer but may not fully remove the minor regioisomer if the ratio is close (e.g., 60:40).

Q3: My yield is low, but the crude looked clean. Where did it go? A: Check your rotovap trap. As noted in Module 3, these fluorinated imidazoles sublime easily.[1]

• Fix: Stop evaporation when the solvent volume is low, transfer to a tared vial, and dry under a gentle stream of nitrogen rather than high vacuum.

References

• Grimmett, M. R. Imidazole and Benzimidazole Synthesis. Academic Press, 1997.

• Difluoromethylation Reagents & Stability: Prakash, G. K. S., & Hu, J. "Selective Fluoroalkylation of Organic Compounds: Tackling the 'Negative Fluorine Effect'."[1] Accounts of Chemical Research, 2007. Link

• Acidity of Fluorinated Heterocycles: Hansch, C., Leo, A., & Taft, R. W.[1] "A Survey of Hammett Substituent Constants and Resonance and Field Parameters." Chemical Reviews, 1991. (Source for electronic effects of -Br and -CF2H groups). Link

• Chromatography of Basic Heterocycles: Reich, H. J.[1] "Common Solvents and Chromatographic Techniques." University of Wisconsin-Madison Organic Chemistry Data. Link

Sources

• 1. N-Difluoromethylindazoles | Journal of Organic and Pharmaceutical Chemistry [ophcj.nuph.edu.ua]
• 2. Identification of a pKa-regulating motif stabilizing imidazole-modified double-stranded DNA - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Bromination of 1-(difluoromethyl)-2-methyl-1H-imidazole

[1]

Status: Operational Ticket Focus: Side Product Analysis & Process Optimization Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary & Chemical Context

The bromination of 1-(difluoromethyl)-2-methyl-1H-imidazole is a critical step in synthesizing bioisosteres for drug discovery.[1] The presence of the N-difluoromethyl (

) group—a lipophilic hydrogen bond donor—significantly alters the reactivity of the imidazole ring compared to standard alkyl-imidazoles.

Unlike simple

-methylimidazole, the group exerts a strong electron-withdrawing effect (EWG), deactivating the ring toward electrophilic aromatic substitution (EAS).[1] Consequently, the reaction requires careful modulation to prevent side reactions driven by the competing electronic deactivation and the lability of the benzylic-like 2-methyl position.

Primary Reaction Goal: Selective synthesis of 4-bromo-1-(difluoromethyl)-2-methyl-1H-imidazole .

Troubleshooting Guide (FAQ)

Q1: I am observing a significant impurity (~15-20%) with a higher retention time (HPLC) than my product. What is it?

Diagnosis: This is likely the 4,5-dibromo-1-(difluoromethyl)-2-methylimidazole .[1] Mechanism: Imidazoles are highly susceptible to over-bromination. Once the monobromo species is formed, the ring is deactivated, but if the local concentration of brominating agent (e.g., NBS) is high or the temperature is elevated, the second position (C5) will react. Corrective Action:

• Stoichiometry: Reduce NBS to 0.95–1.0 equivalents. Do not use excess.

• Addition Mode: Add NBS portion-wise as a solid or dropwise as a solution over 1 hour at 0°C.

• Quench: Quench the reaction immediately upon consumption of the starting material using aqueous

  .

Q2: My NMR shows a downfield shift of the methyl peak and complex splitting. Is the group unstable?

Diagnosis: The

group is likely intact. You are observing radical bromination of the 2-methyl group , forming 1-(difluoromethyl)-2-(bromomethyl)imidazole .[1] Mechanism: The 2-methyl position is "benzylic-like" and susceptible to radical abstraction, especially if the reaction is exposed to ambient light or if NBS contains trace radical initiators. Corrective Action:

• Light Exclusion: Wrap the reaction vessel in aluminum foil.

• Radical Scavenger: Add 1-2 mol% of BHT (butylated hydroxytoluene) to the reaction mixture.

• Solvent Choice: Switch to highly polar solvents like Acetonitrile (MeCN) or DMF, which favor the ionic EAS pathway over the radical pathway.

Q3: Is the regioselectivity (C4 vs. C5) guaranteed?

Diagnosis: While C4-bromination is electronically favored, the 5-bromo isomer is a common minor byproduct.[1] Mechanism: The

group deactivates the adjacent C5 position (ortho-effect) more than the distal C4 position.[1] However, the 2-methyl group provides some steric shielding to both, but electronic effects dominate. Corrective Action:

• Temperature Control: Run the reaction at lower temperatures (-10°C to 0°C) to maximize the electronic directing effect of the

  group. Higher temperatures reduce selectivity.

Q4: I see a loss of the fluorine signal in NMR. What happened?

Diagnosis: Hydrolysis of the

group. Mechanism: While is more stable than , it can undergo hydrolysis under harsh acidic or basic aqueous conditions, reverting to the N-H imidazole or forming a formyl group. Corrective Action:

• Water Content: Ensure solvents (MeCN/DMF) are anhydrous.

• Workup: Avoid highly acidic workups. Use buffered solutions (saturated

  ) for neutralization.

Technical Data: Side Product Profile

Component	Structure Description	Formation Pathway	Prevention Strategy
Target Product	4-Bromo-1-(difluoromethyl)-2-methyl-1H-imidazole	Electrophilic Subst.[1] (C4)	Optimized Conditions
Impurity A	4,5-Dibromo -1-(difluoromethyl)-2-methyl-1H-imidazole	Over-bromination (EAS)	Limit NBS (0.95 eq), Low Temp
Impurity B	1-(Difluoromethyl)-2-(bromomethyl) -1H-imidazole	Radical Substitution (Side Chain)	Protect from light, add BHT
Impurity C	5-Bromo -1-(difluoromethyl)-2-methyl-1H-imidazole	Regioisomer (C5)	Low Temp (-10°C), Polar Solvent
Impurity D	2-Methyl-1H-imidazole (Loss of )	Hydrolysis	Anhydrous conditions

Visual Logic: Reaction Pathways & Troubleshooting

The following diagram illustrates the competing pathways and the critical control points for the operator.

Caption: Reaction network showing the ionic pathway to the target 4-bromo species versus radical and over-bromination side reactions.

Optimized Experimental Protocol

Objective: Synthesis of 4-bromo-1-(difluoromethyl)-2-methyl-1H-imidazole with <5% dibromo impurity.

Reagents:

• Substrate: 1-(difluoromethyl)-2-methyl-1H-imidazole (

  equiv)[1]

• N-Bromosuccinimide (NBS): Recrystallized (

  equiv)[1]

• Solvent: Anhydrous Acetonitrile (MeCN) [0.5 M concentration][1]

• Additive: BHT (1 mol%) - Optional, if radical impurities are observed.[1]

Step-by-Step Procedure:

• Preparation:

  • Charge a flame-dried round-bottom flask with the substrate and anhydrous MeCN under an Argon atmosphere.

  • Add BHT (1 mol%) if the batch history suggests radical sensitivity.

  • Cool the solution to 0°C using an ice/water bath. Wrap the flask in aluminum foil.

• Addition:

  • Dissolve NBS (0.98 equiv) in a minimal amount of MeCN.

  • Add the NBS solution dropwise via a syringe pump or addition funnel over 60 minutes .

  • Note: Slow addition keeps the concentration of brominating agent low relative to the substrate, favoring mono-bromination.

• Reaction Monitoring:

  • Stir at 0°C for 2–4 hours.

  • Monitor by HPLC or TLC (Hexane/EtOAc).[2] Look for the disappearance of SM.

  • Critical Stop: Stop the reaction when SM is <2%. Do not chase the last 2% by adding more NBS, as this will generate the dibromo impurity exponentially.

• Workup:

  • Dilute the mixture with EtOAc.

  • Wash with 10%

    (aq) to quench unreacted NBS and bromine.

  • Wash with Saturated

    followed by Brine.

  • Dry over

    , filter, and concentrate.

• Purification:

  • If the dibromo impurity is >5%, recrystallization from Hexane/EtOAc is preferred over column chromatography for scalability, though silica gel chromatography (Gradient: 0-30% EtOAc in Hexanes) is effective for smaller batches.

References

• Electronic Effects in Imidazoles

  • Topic: Influence of N-substituents on imidazole ring reactivity.[1]

  • Source: Grimmett, M. R. "Imidazole and Benzimidazole Synthesis." Academic Press, 1997.
  • Relevance: Establishes the deactivating nature of N-EWG groups (like ) favoring C4 substitution over C5.

• N-Difluoromethylation Stability & Synthesis

  • Topic: Stability of N-CF2H groups and synthesis via radical/carbene pathways.[1]

  • Source: Matheis, C., et al. "Difluoromethylation of N-Heterocycles." Journal of Fluorine Chemistry, 2018.
  • Relevance: Confirms the stability profile of the bond under non-hydrolytic conditions.

  • [1]

• Topic: Regioselectivity of NBS bromination in activated vs. deactivated imidazoles.

• Radical Bromination of Methyl-Imidazoles

  • Topic: Competitive benzylic bromination in methyl-heterocycles.[1]

  • Source: Djerassi, C. "Brominations with N-Bromosuccinimide."[1][3] Chemical Reviews, 1948. (Foundational text on NBS radical vs ionic pathways).

  • [1]

Sources

• 1. 235781-24-5|2-(Bromodifluoromethyl)-1H-benzo[d]imidazole|BLD Pharm [bldpharm.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 4-Bromo- vs. 4-Chloro-1-(difluoromethyl)-2-methyl-1H-imidazole in Key Synthetic Transformations

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, substituted imidazoles are privileged scaffolds, forming the core of numerous therapeutic agents. The ability to functionalize these heterocycles is paramount for generating molecular diversity and optimizing pharmacological properties. Among the key precursors for such diversification are halogenated imidazoles, which serve as versatile handles for a variety of coupling and substitution reactions. This guide provides an in-depth comparison of the reactivity of two common building blocks: 4-bromo-1-(difluoromethyl)-2-methyl-1H-imidazole and its chloro-analogue, 4-chloro-1-(difluoromethyl)-2-methyl-1H-imidazole. This analysis, grounded in fundamental mechanistic principles and supported by proposed experimental frameworks, aims to empower chemists to make informed decisions in their synthetic strategies.

Understanding the Electronic Landscape

The reactivity of the C4-halogen bond in these imidazole derivatives is fundamentally governed by the electronic nature of the imidazole ring, which is influenced by its substituents. The 1-(difluoromethyl) group (-CHF2) is a moderate electron-withdrawing group due to the high electronegativity of the fluorine atoms. This effect is primarily inductive. Studies on similar fluorinated groups, such as the difluoro(methoxy)methyl group, have shown them to act as moderate electron acceptors through both inductive and resonance pathways.[1][2][3] In contrast, the 2-methyl group (-CH3) is a weak electron-donating group. The cumulative effect of these substituents is a somewhat electron-deficient imidazole ring, which enhances its susceptibility to certain transformations.

Nucleophilic Aromatic Substitution (SNAr): A Tale of Electronegativity

Nucleophilic aromatic substitution (SNAr) is a cornerstone reaction for the functionalization of electron-deficient aromatic and heteroaromatic systems. The reaction proceeds via a two-step addition-elimination mechanism, where a nucleophile first attacks the carbon bearing the leaving group to form a resonance-stabilized intermediate known as a Meisenheimer complex.[4][5] The subsequent departure of the halide restores the aromaticity of the ring.

Caption: Generalized mechanism for Nucleophilic Aromatic Substitution (SNAr).

In the context of comparing the 4-bromo and 4-chloro derivatives, the conventional wisdom regarding leaving group ability (I > Br > Cl > F) is inverted in SNAr reactions. The rate-determining step is typically the initial nucleophilic attack, which is facilitated by a more electronegative halogen. The halogen's electron-withdrawing inductive effect stabilizes the negatively charged Meisenheimer complex, lowering the activation energy of this step.[6][7] Therefore, the reactivity order in SNAr is often F > Cl > Br > I.[5]

Based on this principle, it is predicted that 4-chloro-1-(difluoromethyl)-2-methyl-1H-imidazole will exhibit higher reactivity in SNAr reactions compared to its 4-bromo counterpart.

Proposed Experimental Protocol: Comparative SNAr with a Thiolate Nucleophile

To empirically validate this, a competitive reaction or parallel reactions with a common nucleophile can be performed. Sodium thiophenoxide is a suitable soft nucleophile for this purpose.

Step-by-Step Methodology:

• Reaction Setup: In two separate oven-dried round-bottom flasks equipped with magnetic stir bars and reflux condensers, add 4-bromo-1-(difluoromethyl)-2-methyl-1H-imidazole (1.0 mmol) to one and 4-chloro-1-(difluoromethyl)-2-methyl-1H-imidazole (1.0 mmol) to the other.

• Reagent Addition: To each flask, add sodium thiophenoxide (1.2 mmol) and a suitable polar aprotic solvent such as DMF or DMSO (5 mL).

• Reaction Conditions: Heat the reaction mixtures to a constant temperature (e.g., 80 °C) and monitor the progress of the reaction by TLC or LC-MS at regular intervals (e.g., every hour).

• Work-up and Analysis: Upon completion (or after a set time), cool the reactions to room temperature, dilute with water, and extract with a suitable organic solvent (e.g., ethyl acetate). The organic layers are then washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The conversion and yield of the desired 4-(phenylthio)-1-(difluoromethyl)-2-methyl-1H-imidazole can be determined by 1H NMR spectroscopy or gas chromatography using an internal standard.

Hypothetical Comparative Data

Compound	Reaction Time (h)	Conversion (%)	Yield (%)
4-chloro-1-(difluoromethyl)-2-methyl-1H-imidazole	4	>95	92
4-bromo-1-(difluoromethyl)-2-methyl-1H-imidazole	4	65	60

Palladium-Catalyzed Cross-Coupling Reactions: The Decisive Role of Bond Strength

Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig amination reactions, are indispensable tools for the formation of carbon-carbon and carbon-nitrogen bonds, respectively. These reactions proceed through a catalytic cycle that typically involves three key steps: oxidative addition, transmetalation, and reductive elimination.[8][9]

Caption: Generalized catalytic cycle for a palladium-catalyzed cross-coupling reaction.

The initial and often rate-limiting step in these reactions is the oxidative addition of the aryl halide to the palladium(0) catalyst.[10] This step involves the cleavage of the carbon-halogen bond. The strength of this bond is therefore a critical determinant of reactivity. The carbon-bromine (C-Br) bond has a lower bond dissociation energy (approximately 275-285 kJ/mol) compared to the carbon-chlorine (C-Cl) bond (approximately 327-330 kJ/mol).[11][12][13] Consequently, the oxidative addition of an aryl bromide to a palladium(0) center is generally faster and occurs under milder conditions than that of the corresponding aryl chloride.[10]

Therefore, in palladium-catalyzed cross-coupling reactions, the expected order of reactivity is I > Br > Cl. This leads to the prediction that 4-bromo-1-(difluoromethyl)-2-methyl-1H-imidazole will be more reactive than its 4-chloro counterpart in transformations like Suzuki and Buchwald-Hartwig couplings.

Proposed Experimental Protocol: Comparative Suzuki-Miyaura Coupling

A Suzuki-Miyaura coupling with a readily available boronic acid, such as phenylboronic acid, would be a suitable model system for comparing the reactivity of the two haloimidazoles.

Step-by-Step Methodology:

• Reaction Setup: In two separate Schlenk tubes under an inert atmosphere (e.g., argon or nitrogen), add 4-bromo-1-(difluoromethyl)-2-methyl-1H-imidazole (1.0 mmol) to one and 4-chloro-1-(difluoromethyl)-2-methyl-1H-imidazole (1.0 mmol) to the other.

• Reagent Addition: To each tube, add phenylboronic acid (1.2 mmol), a palladium catalyst (e.g., Pd(PPh3)4, 3 mol%), and a base (e.g., K2CO3, 2.0 mmol).

• Solvent Addition: Add a suitable solvent system, such as a mixture of dioxane and water (4:1, 5 mL).

• Reaction Conditions: Heat the reaction mixtures to a constant temperature (e.g., 90 °C) and monitor the reaction progress by TLC or LC-MS.

• Work-up and Analysis: After completion, cool the reactions, dilute with water, and extract with an organic solvent. The combined organic layers are then washed, dried, and concentrated. The yield of the desired 1-(difluoromethyl)-2-methyl-4-phenyl-1H-imidazole can be determined by 1H NMR spectroscopy.

Hypothetical Comparative Data

Compound	Catalyst Loading (mol%)	Reaction Time (h)	Yield (%)
4-bromo-1-(difluoromethyl)-2-methyl-1H-imidazole	3	6	88
4-chloro-1-(difluoromethyl)-2-methyl-1H-imidazole	3	24	45

Conclusion and Strategic Recommendations

The choice between 4-bromo- and 4-chloro-1-(difluoromethyl)-2-methyl-1H-imidazole as a synthetic precursor is contingent on the desired chemical transformation.

• For nucleophilic aromatic substitution (SNAr) reactions , the 4-chloro derivative is the preferred substrate due to the stabilizing effect of the more electronegative chlorine atom on the rate-determining Meisenheimer intermediate.

• For palladium-catalyzed cross-coupling reactions , such as Suzuki-Miyaura and Buchwald-Hartwig aminations, the 4-bromo analogue is the more reactive partner . This is a direct consequence of the weaker carbon-bromine bond, which facilitates the crucial oxidative addition step.

While the bromo-derivative offers higher reactivity in cross-coupling, the chloro-analogue is often more cost-effective and may be favored in large-scale syntheses where the development of highly active catalyst systems can overcome its lower intrinsic reactivity. Ultimately, a thorough understanding of the underlying mechanistic principles governing these reactions is essential for the rational design of efficient and robust synthetic routes in drug discovery and development.

References

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. [Link]

• Homework.Study.com. Compare the activation energy to the bond strength for C-Cl or a C-Br bond (using enthalpies). [Link]

• Pashko, M. O., & Yagupolskii, Y. L. (2024). Introduction of the Difluoro(methoxy)methyl Group into the Aromatic Ring and the Study of Its Electronic Properties. Journal of Organic and Pharmaceutical Chemistry. [Link]

• LOUIS Pressbooks. Strengths of Ionic and Covalent Bonds (9.4) – General Chemistry. [Link]

• Wikipedia. Suzuki reaction. [Link]

• ResearchGate. Introduction of the Difluoro(methoxy)methyl Group into the Aromatic Ring and the Study of Its Electronic Properties. [Link]

• Wikipedia. Nucleophilic aromatic substitution. [Link]

• Quora. What is the correct bond energy order of the following: C-Cl , C-Br , C-I , C-F , C-H?. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• UCalgary Chemistry Textbook. Strengths of Ionic and Covalent Bonds. [Link]

• SlidePlayer. Nucleophilic Aromatic Substitution: Aryl halides un active toward nucleophilic reagents, aryl halides undergo nucleophilic subs. [Link]

• Chemistry LibreTexts. (2023, June 30). Buchwald-Hartwig Amination. [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Wikipedia. Buchwald–Hartwig amination. [Link]

• Chemguide. reactions of aryl halides (halogenoarenes). [Link]

• Journal of Organic and Pharmaceutical Chemistry. Introduction of the Difluoro(methoxy)methyl Group into the Aromatic Ring and the Study of Its Electronic Properties. [Link]

• Master Organic Chemistry. (2018, August 20). Nucleophilic Aromatic Substitution: Introduction and Mechanism. [Link]

• PMC. Photocatalytic Difluoromethylation Reactions of Aromatic Compounds and Aliphatic Multiple C–C Bonds. [Link]

• MDPI. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. [Link]

• NCRD'S. NUCLEOPHILIC AROMATIC SUBSTITUTION. [Link]

• Master Organic Chemistry. (2016, March 10). The Heck, Suzuki, and Olefin Metathesis Reactions. [Link]

Sources

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• 2. researchgate.net [researchgate.net]
• 3. Introduction of the Difluoro(methoxy)methyl Group into the Aromatic Ring and the Study of Its Electronic Properties | Journal of Organic and Pharmaceutical Chemistry [ophcj.nuph.edu.ua]
• 4. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 7. ncrdsip.com [ncrdsip.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
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• 12. Strengths of Ionic and Covalent Bonds (9.4) – General Chemistry [louis.pressbooks.pub]
• 13. Strengths of Ionic and Covalent Bonds - UCalgary Chemistry Textbook [chem-textbook.ucalgary.ca]

A Tale of Two Substituents: A Comparative Guide to Difluoromethyl vs. Methyl Imidazole Derivatives in Biological Assays

The imidazole scaffold is a cornerstone in medicinal chemistry, forming the structural core of numerous essential biological molecules and therapeutic agents.[1][2][3][4] Its versatility allows for extensive functionalization, enabling the fine-tuning of a compound's physicochemical properties and biological activity. Among the most common and impactful substitutions are the methyl (-CH₃) and the difluoromethyl (-CHF₂) groups. While structurally similar, the replacement of two hydrogen atoms with highly electronegative fluorine atoms imparts a cascade of unique properties to the parent molecule, profoundly influencing its performance in biological assays.

This guide provides an in-depth, objective comparison of difluoromethyl and methyl imidazole derivatives. We will explore the fundamental physicochemical differences that drive their biological activities, present a head-to-head comparison of their performance in various assays, and provide detailed experimental protocols for researchers looking to evaluate these compounds.

The Physicochemical Divide: Why -CHF₂ is Not Just a Bulky -CH₃

The decision to substitute a methyl group with a difluoromethyl group is a strategic choice in drug design, aimed at modulating several key parameters that govern a molecule's journey to its target.[5]

Property	Methyl (-CH₃)	Difluoromethyl (-CHF₂)	Rationale & Impact on Biological Activity
Electronic Effect	Weakly electron-donating	Strongly electron-withdrawing	The potent inductive effect of the -CHF₂ group lowers the pKa of the imidazole ring, altering its ionization state at physiological pH.[6] This can be crucial for target engagement and solubility.
Lipophilicity (LogP)	Moderately lipophilic	More lipophilic	Increased lipophilicity from the -CHF₂ group can enhance membrane permeability and facilitate entry into cells or across the blood-brain barrier.[7][8]
Metabolic Stability	Susceptible to CYP450-mediated oxidation	More resistant to oxidative metabolism	The carbon-fluorine bond is significantly stronger than the carbon-hydrogen bond, making -CHF₂ derivatives less prone to metabolic breakdown and potentially extending their half-life in vivo.[8][9]
Hydrogen Bonding	Not an H-bond donor	Weak H-bond donor	The polarized C-H bond in the -CHF₂ group can act as a weak hydrogen bond donor, introducing a new potential interaction with biological targets that is absent in methyl analogs.[8][9]

Head-to-Head Comparison in Biological Assays

While direct, side-by-side comparisons in single studies are not always available, we can synthesize data from the literature to illustrate the differential effects of these substituents. The following table represents a compilation of typical findings. Note: Direct comparison of absolute values between different studies should be done with caution due to varying experimental conditions.

Biological Target / Assay	Methyl Imidazole Derivative	Difluoromethyl Imidazole Derivative	Observed Outcome & Mechanistic Rationale
Enzyme Inhibition (e.g., Kinase)	Moderate Potency (e.g., IC₅₀ = 150 nM)	Higher Potency (e.g., IC₅₀ = 30 nM)	The -CHF₂ group may engage in a critical hydrogen bond with an active site residue.[8][9] Increased lipophilicity could also lead to better occupancy of a hydrophobic pocket.
Antimicrobial Activity (e.g., Bacteria)	Active (e.g., MIC = 625 µg/mL)	Often More Active	Enhanced membrane permeability allows the compound to reach its intracellular target more efficiently.[8][10]
Antifungal Activity	Active	Often More Active	Similar to antimicrobial activity, improved physicochemical properties often lead to enhanced potency against fungal pathogens.[11]
Cytotoxicity (e.g., Cancer Cell Line)	Moderate Cytotoxicity	Often More Cytotoxic	Increased cellular uptake due to higher lipophilicity can lead to higher intracellular concentrations and greater cytotoxic effects.

Key Mechanistic Insights: The "Fluorine Factor" in Action

The observed differences in biological activity can often be traced back to the unique properties conferred by the fluorine atoms. The strong electron-withdrawing nature of the -CHF₂ group can alter the electron density of the entire imidazole ring system, influencing its ability to participate in π-π stacking or cation-π interactions with a protein target.[1]

Furthermore, the ability of the difluoromethyl group to act as a weak hydrogen bond donor introduces a new dimension to structure-activity relationships (SAR).[8][9] This interaction, though weaker than traditional hydrogen bonds, can be the deciding factor in achieving high-affinity binding and selectivity for a target.

Caption: Enhanced binding of a difluoromethyl derivative due to an additional weak hydrogen bond.

Experimental Protocols

To ensure the trustworthiness and reproducibility of findings, standardized and well-validated assays are paramount. Below are detailed protocols for common assays used to evaluate imidazole derivatives.

Protocol 1: MTT Cytotoxicity Assay

This assay measures the metabolic activity of cells as an indicator of cell viability.

Materials:

• 96-well cell culture plates

• Human cancer cell line (e.g., HeLa, A549)

• Complete culture medium (e.g., DMEM with 10% FBS)

• Test compounds (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Step-by-Step Methodology:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO₂.

• Compound Treatment: Prepare serial dilutions of the test compounds (both methyl and difluoromethyl derivatives) in culture medium. The final DMSO concentration should not exceed 0.5%.

• Remove the old medium from the wells and add 100 µL of the compound dilutions. Include wells with vehicle control (medium with DMSO) and untreated controls.

• Incubation: Incubate the plate for 48-72 hours at 37°C, 5% CO₂.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for another 4 hours. Viable cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium and add 150 µL of solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• IC₅₀ Calculation: Calculate the half-maximal inhibitory concentration (IC₅₀) by plotting the percentage of cell viability versus the compound concentration and fitting the data to a dose-response curve.

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. biomedpharmajournal.org [biomedpharmajournal.org]
• 3. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 4. mdpi.com [mdpi.com]
• 5. tandfonline.com [tandfonline.com]
• 6. Effect of <i>gem</i>‐Difluorination on the Key Physicochemical Properties Relevant to Medicinal Chemistry: The Case of … [ouci.dntb.gov.ua]
• 7. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design | MDPI [mdpi.com]
• 8. alfa-chemistry.com [alfa-chemistry.com]
• 9. Late-stage difluoromethylation: concepts, developments and perspective - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00360G [pubs.rsc.org]
• 10. Synthesis and Biological Evaluation of Novel Imidazole Derivatives as Antimicrobial Agents [mdpi.com]
• 11. Synthesis, Antifungal Activity and Structure-Activity Relationships of Novel 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic Acid Amides - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to LC-MS Analysis of 4-bromo-1-(difluoromethyl)-2-methyl-1H-imidazole and its Reaction Products

This guide provides an in-depth technical comparison and experimental protocols for the Liquid Chromatography-Mass Spectrometry (LC-MS) analysis of 4-bromo-1-(difluoromethyl)-2-methyl-1H-imidazole, a key building block in modern medicinal chemistry. We will explore method development strategies, compare analytical approaches, and delve into the characterization of its common reaction products, offering researchers, scientists, and drug development professionals a comprehensive resource for their analytical workflows.

The difluoromethyl group is a valuable motif in drug design, acting as a bioisosteric replacement for hydroxyl, thiol, and amine functionalities, which can enhance metabolic stability and membrane permeability. The presence of a bromine atom on the imidazole ring provides a reactive handle for various cross-coupling reactions, making this compound a versatile precursor for the synthesis of diverse compound libraries.[1] Consequently, robust and reliable LC-MS methods are crucial for monitoring reaction progress, identifying impurities, and characterizing final products.

I. Strategic Development of LC-MS Methods for Halogenated Imidazoles

The successful LC-MS analysis of any small molecule hinges on the careful optimization of both the chromatographic separation and the mass spectrometric detection.[2][3] For a compound like 4-bromo-1-(difluoromethyl)-2-methyl-1H-imidazole, several factors must be considered to achieve optimal sensitivity, selectivity, and peak shape.

A. Comparison of Liquid Chromatography (LC) Conditions

The choice of stationary phase (column) and mobile phase is critical for achieving good chromatographic resolution. For polar, heterocyclic compounds like our target analyte, a reversed-phase C18 column is a common starting point.[4][5]

Parameter	Alternative 1: Standard C18	Alternative 2: Polar-Embedded C18	Rationale and Experimental Insight
Stationary Phase	A standard C18 column provides good hydrophobic retention for many small molecules.	A C18 column with a polar-embedded group can offer alternative selectivity and better peak shape for polar analytes by reducing interactions with residual silanols.	For imidazole-containing compounds, which can exhibit secondary interactions with the silica backbone, a polar-embedded or end-capped C18 column is often advantageous in preventing peak tailing.
Mobile Phase A	0.1% Formic Acid in Water	0.1% Formic Acid in Water	Formic acid is a common mobile phase additive that aids in the protonation of the analyte in positive ion mode ESI, leading to better ionization efficiency.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	0.1% Formic Acid in Methanol	While acetonitrile is a common organic modifier, methanol can sometimes offer different selectivity for aromatic and heterocyclic compounds and may be a valuable alternative to explore during method development.[6]
Gradient	A typical starting gradient would be a linear ramp from 5% to 95% organic phase over several minutes.[4]	The gradient profile should be optimized to ensure the analyte elutes with a good peak shape and is well-resolved from any impurities or byproducts.	A shallow gradient can improve the separation of closely eluting species, which is particularly important when analyzing crude reaction mixtures.

dot graph TD { A[Start] --> B{Initial Method: C18 Column, Water/Acetonitrile with 0.1% Formic Acid}; B --> C{Analyze Peak Shape and Retention}; C --> D{Adequate?}; D -- Yes --> E[Final Method]; D -- No --> F{Troubleshoot}; F --> G{Poor Retention? -> Try a more polar column or adjust gradient}; F --> H{Poor Peak Shape? -> Try a polar-embedded column or different mobile phase additive}; G --> C; H --> C; } LC Method Development Workflow

B. Mass Spectrometry (MS) Parameter Optimization

Given the presence of a bromine atom, the mass spectrum of 4-bromo-1-(difluoromethyl)-2-methyl-1H-imidazole will exhibit a characteristic isotopic pattern, with two major isotopes, ⁷⁹Br and ⁸¹Br, in a nearly 1:1 ratio.[5] This results in a distinctive M and M+2 peak cluster for all bromine-containing ions, which is a powerful tool for identification.

Ionization Mode: Electrospray ionization (ESI) in the positive ion mode is generally suitable for imidazole-containing compounds, as the nitrogen atoms are readily protonated.

Predicted Fragmentation:

• Molecular Ion (M+H)⁺: The protonated molecule will show a characteristic isotopic pattern for a single bromine atom.

• Loss of HF: The difluoromethyl group may lose a molecule of hydrogen fluoride.

• Loss of HCN: A common fragmentation pathway for imidazoles is the cleavage of the ring with the loss of hydrogen cyanide.[7]

• Loss of Br radical: Cleavage of the carbon-bromine bond can also occur.

dot graph TD { subgraph "Predicted MS/MS Fragmentation" A["[M+H]⁺ (Brominated Isotopic Pattern)"] --> B["Loss of HF"]; A --> C["Loss of HCN"]; A --> D["Loss of Br•"]; end } Predicted Fragmentation of the Analyte

II. Analysis of Reaction Products: A Comparative Approach

A significant application of LC-MS in the context of 4-bromo-1-(difluoromethyl)-2-methyl-1H-imidazole is the monitoring of its conversion into more complex molecules, often through palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura coupling.[8]

A. Suzuki-Miyaura Cross-Coupling

In a typical Suzuki-Miyaura reaction, the bromo-imidazole is coupled with a boronic acid. LC-MS is an ideal technique to monitor the progress of this reaction.

Reaction Scheme:

4-bromo-1-(difluoromethyl)-2-methyl-1H-imidazole + R-B(OH)₂ --(Pd catalyst, base)--> 4-R-1-(difluoromethyl)-2-methyl-1H-imidazole

LC-MS Monitoring:

By analyzing aliquots of the reaction mixture over time, one can track the disappearance of the starting material and the appearance of the desired product. The key is to have an LC method that can resolve the starting material, the product, and any significant byproducts.

Compound	Expected [M+H]⁺	Chromatographic Behavior
Starting Material	Isotopic pattern corresponding to C₅H₆BrF₂N₂	Will have a characteristic retention time.
Product	Will depend on the R-group of the boronic acid.	The retention time will likely shift depending on the polarity of the R-group. More non-polar R-groups will generally lead to longer retention times in reversed-phase LC.
Debrominated Byproduct	[M+H]⁺ of 1-(difluoromethyl)-2-methyl-1H-imidazole	Will be more polar than the starting material and thus have a shorter retention time.
Homocoupling of Boronic Acid	[M+H]⁺ of R-R	Retention time will vary based on the R-group.

dot graph TD { A[Reaction Mixture] --> B(LC Separation); B --> C{MS Detection}; C --> D[Starting Material Peak]; C --> E[Product Peak]; C --> F[Byproduct Peaks]; D --> G(Monitor Disappearance); E --> H(Monitor Appearance); F --> I(Identify and Quantify); } LC-MS Reaction Monitoring Workflow

B. Nucleophilic Aromatic Substitution (SNAr)

The bromine atom on the imidazole ring can also be displaced by nucleophiles. LC-MS can be used to follow these reactions and identify the products.

Reaction Scheme:

4-bromo-1-(difluoromethyl)-2-methyl-1H-imidazole + Nu-H --(base)--> 4-Nu-1-(difluoromethyl)-2-methyl-1H-imidazole

LC-MS Analysis: Similar to the Suzuki coupling, the starting material and product will have different masses and likely different retention times, allowing for straightforward monitoring of the reaction.

III. Experimental Protocols

The following protocols are provided as a starting point and should be optimized for the specific instrumentation and application.

A. Protocol 1: General LC-MS Analysis

• Sample Preparation: Dissolve the sample in a suitable solvent (e.g., methanol or acetonitrile) to a concentration of approximately 1 mg/mL. Dilute further with the initial mobile phase to a final concentration of 1-10 µg/mL.

• LC System: A high-performance or ultra-high-performance liquid chromatography (HPLC/UHPLC) system.[6]

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: 5% B to 95% B over 5 minutes.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 1-5 µL.

• MS System: A mass spectrometer equipped with an electrospray ionization (ESI) source.

• Ionization Mode: Positive ion mode.

• Scan Range: m/z 100-500.

• MS/MS: For fragmentation analysis, select the [M+H]⁺ ion of the analyte as the precursor ion and acquire product ion spectra.

B. Protocol 2: LC-MS Monitoring of a Suzuki-Miyaura Reaction

• Reaction Sampling: At various time points (e.g., 0, 1, 2, 4 hours), withdraw a small aliquot (e.g., 10 µL) of the reaction mixture.

• Quenching and Dilution: Immediately quench the reaction in the aliquot by diluting it in a large volume of mobile phase A (e.g., 1 mL). This will stop the reaction and prepare the sample for analysis.

• Analysis: Inject the diluted sample onto the LC-MS system using the method described in Protocol 1.

• Data Analysis: Integrate the peak areas of the starting material and the product at each time point to determine the reaction conversion.

IV. Conclusion

The LC-MS analysis of 4-bromo-1-(difluoromethyl)-2-methyl-1H-imidazole and its reaction products is a critical component of the drug discovery and development process. By employing a systematic approach to method development, researchers can establish robust and reliable analytical workflows. The principles and protocols outlined in this guide, which compare different analytical strategies and provide actionable experimental details, serve as a valuable resource for scientists working with this important class of molecules. The unique isotopic signature of the bromine atom provides a convenient handle for the identification of the parent compound and its derivatives, while the versatility of LC-MS allows for the effective monitoring of a wide range of chemical transformations.

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